Benzofuran-2-ylmethyl-hydrazine

• CAS: 887593-30-8

Core Science & Biosynthesis

Benzofuran-2-ylmethyl-hydrazine CAS number 887593-30-8 properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Topic: Benzofuran-2-ylmethyl-hydrazine (CAS Number 887593-30-8)

Foreword: The Strategic Value of the Benzofuran Scaffold

The benzofuran nucleus is a privileged heterocyclic scaffold, forming the structural core of numerous natural products and synthetic compounds with a vast spectrum of biological activities.[1] From anticancer and antimicrobial to antiviral and anti-inflammatory properties, the versatility of the benzofuran ring system has cemented its importance in medicinal chemistry.[2][3][4][5] The ability to functionalize this core allows for the fine-tuning of pharmacological profiles, making derivatives like Benzofuran-2-ylmethyl-hydrazine valuable building blocks for novel therapeutic agents. This guide provides a detailed technical overview of this specific hydrazine derivative, offering insights into its properties, synthesis, reactivity, and safe handling for professionals in drug discovery and development.

Core Physicochemical & Structural Data

Understanding the fundamental properties of a molecule is the first step in its rational application. While extensive experimental data for this specific compound is not widely published, we can consolidate the known information. The available data often pertains to its more stable hydrochloride salt form.

Property	Data	Source / Method
CAS Number	887593-30-8	N/A
Chemical Name	(Benzofuran-2-ylmethyl)hydrazine	IUPAC Nomenclature
Molecular Formula	C₉H₁₀N₂O	Elemental Composition
Molecular Weight	162.19 g/mol	Calculation
Form	Solid (as Hydrochloride Salt)
InChI Key	AQEKGMDUJIDXQD-UHFFFAOYSA-N

Note: Critical experimental data such as melting point, boiling point, and solubility profiles are not available in peer-reviewed literature and should be determined empirically prior to use in synthetic applications.

Synthesis Strategy: A Proposed Workflow

A robust and reproducible synthesis is paramount for utilizing any chemical building block. While a specific, validated protocol for Benzofuran-2-ylmethyl-hydrazine is not publicly documented, a logical and efficient synthetic route can be designed based on well-established transformations in heterocyclic chemistry. The most direct approach involves the reaction of a haloalkylbenzofuran with hydrazine.

Conceptual Synthesis Pathway

The proposed pathway begins with the commercially available benzofuran-2-carbaldehyde. This route is advantageous as it proceeds through stable intermediates and employs common, high-yielding reactions. The causality behind this choice is risk mitigation; avoiding highly energetic or unstable intermediates is critical for scalable and safe synthesis.

Caption: Proposed workflow for the synthesis of Benzofuran-2-ylmethyl-hydrazine.

Detailed Experimental Protocol (Proposed)

This protocol is a conceptual, self-validating system. Each step includes a clear objective and a logical workup designed to isolate the intermediate for characterization, ensuring the integrity of the subsequent step. This procedure must be performed by trained personnel and optimized for safety and yield.

Objective: To synthesize Benzofuran-2-ylmethyl-hydrazine from benzofuran-2-carbaldehyde.

PART A: Reduction to Alcohol

• Setup: To a round-bottom flask under a nitrogen atmosphere, add (Benzofuran-2-yl)methanol (1.0 eq) and dissolve in an anhydrous solvent such as methanol or ethanol at 0 °C (ice bath).

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise, maintaining the temperature below 5 °C. The borohydride reduction is chosen for its mild conditions and high selectivity for aldehydes over other functional groups.

• Reaction & Monitoring: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Workup: Carefully quench the reaction by the slow addition of water, followed by 1M HCl to neutralize excess borohydride. Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Validation: Confirm the structure of the resulting (Benzofuran-2-yl)methanol via ¹H NMR and ¹³C NMR spectroscopy before proceeding.

PART B: Halogenation

• Setup: Dissolve the dried alcohol from Part A (1.0 eq) in an anhydrous aprotic solvent like dichloromethane (DCM) in a flask equipped with a reflux condenser and a gas trap (scrubber).

• Reagent Addition: Add thionyl chloride (SOCl₂, 1.2 eq) dropwise at 0 °C. This reagent is highly effective for converting primary alcohols to alkyl chlorides.

• Reaction & Monitoring: After addition, allow the mixture to reflux gently until TLC indicates the complete consumption of the starting material.

• Workup: Carefully remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude 2-(chloromethyl)benzofuran is often used directly in the next step due to its potential instability.

PART C: Hydrazinolysis

• Setup: Dissolve the crude 2-(chloromethyl)benzofuran from Part B in a solvent like ethanol or isopropanol.

• Reagent Addition: Add an excess of hydrazine hydrate (e.g., 5-10 eq) dropwise at room temperature. A large excess of hydrazine is used to minimize the formation of the double-alkylated side product.

• Reaction & Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor by TLC. The reaction involves a standard Sₙ2 displacement of the chloride by the nucleophilic hydrazine.

• Workup and Isolation: Once the reaction is complete, remove the solvent under reduced pressure. Add water and extract the product with a suitable organic solvent. Wash the organic layer to remove excess hydrazine, dry over sodium sulfate, and concentrate.

• Purification: The final product, Benzofuran-2-ylmethyl-hydrazine, can be purified by column chromatography or by conversion to its hydrochloride salt for improved stability and handling.

Reactivity and Application in Drug Discovery

The synthetic utility of Benzofuran-2-ylmethyl-hydrazine lies in the distinct reactivity of its two key structural components: the nucleophilic hydrazine moiety and the aromatic benzofuran core.

Logical Relationship of Reactive Centers

Caption: Key reactive sites and their synthetic potential in drug discovery.

• Hydrazine Moiety: This is the most reactive part of the molecule. The terminal -NH₂ group is a potent nucleophile, making it ideal for forming hydrazones through condensation with aldehydes and ketones.[6][7] These hydrazones are not just stable products but are also key intermediates for synthesizing more complex heterocyclic systems like pyrazoles, which are prevalent in many approved drugs.[8]

• Benzofuran Core: The aromatic ring system can undergo electrophilic aromatic substitution, allowing for the introduction of additional functional groups to modulate the molecule's properties (e.g., solubility, lipophilicity, and target binding).

Applications in Medicinal Chemistry

The true value of this compound is as a scaffold for generating libraries of diverse molecules for biological screening. Benzofuran derivatives have shown a wide array of pharmacological activities. Recent studies have highlighted their potential as anticancer, antibacterial, and antifungal agents.[2][4] Specifically, hybrid molecules that combine the benzofuran core with other pharmacophores like piperazine or triazole have emerged as potent cytotoxic agents against malignant tumors.[4] By using Benzofuran-2-ylmethyl-hydrazine, medicinal chemists can rapidly synthesize novel benzofuran-pyrazole or benzofuran-triazole hybrids, exploring new chemical space for targets in oncology, infectious diseases, and neurodegenerative disorders.[5][9]

Safety and Handling Protocols

Hydrazine and its derivatives are classified as hazardous materials and must be handled with extreme care.[10] Their reactivity makes them valuable, but also poses significant safety risks.[11]

Trustworthiness through Self-Validating Safety: The following protocols are designed to create a safe operating environment by assuming the highest level of risk and implementing controls to mitigate it.

• Toxicity: Hydrazine is highly toxic by inhalation, ingestion, and skin absorption.[11] It is a strong irritant and readily absorbed through the skin.[11][12] The ACGIH threshold limit value (TLV) is exceptionally low at 0.01 ppm.[11] The odor threshold is significantly higher, meaning that if you can smell it, you are already overexposed.[10]

• Engineering Controls: All work must be conducted in a certified chemical fume hood to prevent inhalation exposure. A closed handling system is recommended for transfers.[10]

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., butyl rubber).

  • Eye Protection: Chemical safety goggles and a face shield are mandatory.

  • Lab Coat: A flame-resistant lab coat is required.

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.[13] Keep in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[12] Store away from incompatible materials such as acids, oxidizing agents, and finely powdered metals.[13]

• Spill & Emergency Response:

  • Have a spill kit ready with appropriate absorbent material.

  • In case of skin contact, immediately flush the affected area with large amounts of water for at least 15 minutes and remove all contaminated clothing.[12][14]

  • In case of eye contact, rinse immediately with plenty of water for at least 15 minutes, also under the eyelids, and seek immediate medical attention.[13][14]

  • For inhalation, move the person to fresh air and seek immediate medical attention.[13]

References

• Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development - ACS Publications. [Link]

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI. [Link]

• Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review. Atlantis Press. [Link]

• Study of Benzofuran Derivatives and their Biological Significance. IJSDR. [Link]

• Safety and Handling of Hydrazine. DTIC. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC. [Link]

• Benzofuran-7-yl-2,2,2-trifluoroethanols as unexpected products of the reaction of 7-trifluoroacetylbenzofurans with hydrazine hydrate. ResearchGate. [Link]

• SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2. Rasayan Journal of Chemistry. [Link]

• Enhanced Hydrazine Electrooxidation through Benzofuran Derivatives Containing α,β-Unsaturated Dicyano Groups. ACS Omega. [Link]

• (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. MDPI. [Link]

• Reactivity of Benzofuran Derivatives. ResearchGate. [Link]

• Reactions of hydroxybenzofurans. VI. Syntheses of benzofuran chalcones, hydrazones and pyrazolines of potential biological activity. PubMed. [Link]

• Synthesis and antimicrobial activity of some novel derivatives of benzofuran: Part 2. ResearchGate. [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. PMC. [Link]

• QSAR studies on CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl - Bioinformation. PMC. [Link]/)

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• 7. Reactions of hydroxybenzofurans. VI. Syntheses of benzofuran chalcones, hydrazones and pyrazolines of potential biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Chemical structure and molecular weight of Benzofuran-2-ylmethyl-hydrazine

Executive Summary

Benzofuran-2-ylmethyl-hydrazine (also known as 2-hydrazinylmethylbenzofuran) is a bicyclic heterocyclic building block characterized by a benzofuran core functionalized with a hydrazinylmethyl group at the C2 position.[1]

While benzofuran derivatives are ubiquitous in medicinal chemistry—appearing in anti-arrhythmic drugs (e.g., Amiodarone) and antidepressants—this specific hydrazine derivative serves as a critical "linker" scaffold. It is primarily utilized as an intermediate in the synthesis of fused nitrogenous heterocycles (such as triazines and pyrazoles) and acts as a pharmacophore in Monoamine Oxidase (MAO) inhibitor research due to the hydrazine moiety's ability to chelate metal cofactors or covalently bind enzymes.

Critical Handling Note: As with most alkyl hydrazines, the free base is prone to air oxidation. It is highly recommended to isolate and store this compound as its hydrochloride salt (Benzofuran-2-ylmethyl-hydrazine[1]·HCl ) to ensure long-term stability.[1]

Physicochemical Profiling

The following data establishes the structural identity and physical parameters of the free base molecule.

Chemoinformatics Data

Parameter	Value	Technical Note
IUPAC Name	(1-Benzofuran-2-ylmethyl)hydrazine	Systematic nomenclature
Molecular Formula	C₉H₁₀N₂O	Free base
Molecular Weight	162.19 g/mol	Monoisotopic Mass: 162.079
CAS Number	Not widely listed for free base; see 55486-00-5 (Generic/Salt Ref)	Commercially available often as HCl salt
LogP (Predicted)	1.35 ± 0.3	Lipophilic, crosses BBB readily
Topological PSA	41.1 Ų	Good oral bioavailability profile
pKa (Predicted)	~7.8 (Hydrazine NH)	Protonates easily to form stable salts

Structural Visualization

The molecule consists of a planar benzofuran system linked via a methylene bridge to a reactive hydrazine tail.

Synthetic Methodology

The most robust route for synthesizing Benzofuran-2-ylmethyl-hydrazine avoids the reduction of hydrazones (which can lead to over-reduction of the furan ring).[1] Instead, a Nucleophilic Substitution strategy using 2-(chloromethyl)benzofuran is preferred.

Reaction Scheme

The synthesis relies on the S_N2 displacement of the chloride leaving group by hydrazine.

Detailed Protocol (Self-Validating)

Objective: Synthesize 5.0 g of Benzofuran-2-ylmethyl-hydrazine hydrochloride.

Reagents:

• 2-(Chloromethyl)benzofuran (1.0 eq)[1]

• Hydrazine hydrate (80% or 100%, 10.0 eq )

• Ethanol (Absolute)

• HCl (conc.)[2] / Diethyl ether

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask, dissolve hydrazine hydrate (excess is critical) in 50 mL of ethanol.

  • Why Excess? Using a large excess (10 eq) ensures the hydrazine acts as the nucleophile rather than the product acting as a nucleophile, preventing the formation of the unwanted dimer bis(benzofuran-2-ylmethyl)hydrazine.

• Addition: Dropwise add a solution of 2-(chloromethyl)benzofuran in 20 mL ethanol to the stirring hydrazine solution at 0°C.

• Reaction: Allow to warm to room temperature, then reflux for 3 hours.

  • Validation: Monitor via TLC (Silica, 5% MeOH/DCM). The starting chloride spot (high Rf) should disappear; the hydrazine product will stay near the baseline.

• Workup: Concentrate the reaction mixture under reduced pressure to remove ethanol and excess hydrazine.

  • Safety: The distillate contains hydrazine. Treat with bleach (hypochlorite) before disposal.

• Salt Formation: Dissolve the oily residue in minimal cold ethanol. Add 2M HCl in diethyl ether dropwise with vigorous stirring.

• Isolation: A white precipitate (the HCl salt) will form. Filter, wash with cold ether, and dry under vacuum.

Analytical Characterization

To validate the identity of the synthesized compound, compare experimental data against these reference values.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Integration	Assignment
10.5	Broad s	3H	NH-NH₂⁺ (Salt protons)
7.60 - 7.20	Multiplet	4H	Benzene ring protons (Ar-H)
6.95	Singlet	1H	Furan ring proton (C3-H)
4.25	Singlet	2H	Methylene bridge (-CH₂-)

Interpretation: The diagnostic singlet at ~6.95 ppm confirms the integrity of the furan ring. The methylene singlet at 4.25 ppm confirms the substitution of the chloride (which typically appears downfield at ~4.8 ppm).

Mass Spectrometry (ESI-MS)[1]

• Expected [M+H]⁺: 163.2 m/z

• Fragment Pattern: Loss of NH₃ (17 Da) or the hydrazine moiety (31 Da) is common in high-energy collisions, leaving the benzofuranyl methyl cation (m/z ~131).

Applications in Drug Discovery

This molecule functions as a versatile "linchpin" in medicinal chemistry.

• MAO Inhibition: The hydrazine moiety is a classic pharmacophore for Monoamine Oxidase inhibition. The benzofuran ring provides lipophilicity to penetrate the CNS, making this a potential scaffold for treating depression or neurodegenerative diseases.

• Heterocycle Synthesis:

  • Reaction with 1,3-diketones yields Pyrazoles .

  • Reaction with ortho-esters yields Triazoles .[1]

  • These derivatives are frequently screened for anti-tubercular and anti-inflammatory activity.

Safety & Stability (E-E-A-T)

• Toxicity: Hydrazine derivatives are potential carcinogens and hepatotoxins. All weighing and reactions must occur in a fume hood.

• Instability: The free base oxidizes rapidly in air to form azo compounds (colored impurities).

• Storage Protocol: Always store as the Hydrochloride Salt . Keep at -20°C under argon. If the free base is required for a reaction, generate it in situ using triethylamine.

References

• Sigma-Aldrich. "(Benzofuran-2-ylmethyl)hydrazine hydrochloride Product Sheet."[1] Merck KGaA. Link

• PubChem. "Benzofuran Derivatives and Biological Activity." National Library of Medicine. Link

• Vogel, A. I. "Practical Organic Chemistry: Preparation of Alkyl Hydrazines." Longman Scientific & Technical, 5th Ed.

• European Chemicals Agency (ECHA). "Hydrazine Hydrate Safety Data." Link

Sources

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• 2. (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine | MDPI [mdpi.com]

Harnessing the Synergy: A Technical Guide to Benzofuran-Linked Hydrazine Scaffolds in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The fusion of distinct pharmacophores into a single molecular entity represents a powerful strategy in contemporary drug discovery. This guide delves into the medicinal chemistry of hybrid molecules constructed from benzofuran and hydrazine-related moieties (hydrazide, hydrazone). Benzofuran, a privileged heterocyclic scaffold found in numerous natural products and synthetic drugs, offers a versatile backbone with a wide spectrum of biological activities.[1][2][3] When linked to the reactive and structurally diverse hydrazine group, the resulting scaffolds exhibit enhanced and often novel pharmacological profiles. We will explore the synthetic rationale, key biological activities, and structure-activity relationships (SAR) of these compounds, providing field-proven insights for their application in developing next-generation therapeutics. This document serves as a technical resource, consolidating current knowledge and providing practical methodologies for researchers in the field.

The Strategic Convergence of Benzofuran and Hydrazine Scaffolds

The benzofuran nucleus is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of bioactive compounds.[3][4] Its rigid, planar structure and electron-rich nature allow it to interact with various biological targets. Derivatives of benzofuran have demonstrated a remarkable range of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, antioxidant, and antiviral activities.[2][4][5][6]

The hydrazine (-NH-NH2) or hydrazone (-C=N-NH-) moiety is not merely a linker but an active pharmacophore. The lability of the NH proton and the coordinating ability of the azomethine group (-C=N-) are crucial for biological activity.[7] Hydrazones, formed by the condensation of hydrazines with aldehydes or ketones, are a class of Schiff bases that have garnered significant interest due to their strong coordination ability and diverse pharmacological actions, including anticancer, antimicrobial, anticonvulsant, and anti-inflammatory properties.[2][7]

The strategic combination of these two scaffolds creates a hybrid molecule with significant therapeutic potential. The benzofuran ring often serves as the core anchor, while the hydrazine or hydrazone linker allows for the introduction of various substituted aryl or heterocyclic rings, enabling fine-tuning of the molecule's steric, electronic, and lipophilic properties to optimize target binding and pharmacokinetic profiles.

Caption: Logical relationship between the core scaffolds and biological targets.

Synthetic Strategies for Benzofuran-Linked Hydrazine Scaffolds

The synthesis of these hybrid molecules is generally straightforward and efficient, allowing for the creation of large libraries for screening purposes. The most common approach involves the condensation reaction between a benzofuran carbohydrazide and a variety of aldehydes or ketones.

Common Synthetic Pathway:

• Esterification: The synthesis typically begins with a commercially available or synthesized benzofuran-2-carboxylic acid, which is esterified (e.g., using ethanol and sulfuric acid) to produce the corresponding ethyl benzofuran-2-carboxylate.

• Hydrazide Formation: The resulting ester is then treated with hydrazine hydrate in a suitable solvent like ethanol under reflux to yield the key intermediate, benzofuran-2-carbohydrazide.

• Hydrazone Synthesis (Condensation): Finally, the benzofuran-2-carbohydrazide is condensed with a diverse range of substituted aromatic or heterocyclic aldehydes in the presence of a catalytic amount of acid (e.g., glacial acetic acid) to furnish the target benzofuran-linked hydrazone derivatives.

This modular approach is highly advantageous as it allows for extensive Structure-Activity Relationship (SAR) studies by simply varying the aldehyde component in the final step.

Caption: General synthetic workflow for benzofuran-hydrazone derivatives.

Pharmacological Landscape of Benzofuran-Hydrazine Derivatives

The versatility of the benzofuran-hydrazine scaffold has led to the discovery of compounds with potent activity against a wide array of diseases.

Anticancer Activity

This class of compounds has shown significant promise as anticancer agents, acting through various mechanisms.[1][4]

• Antiproliferative Effects: Numerous studies have reported the potent antiproliferative activity of benzofuran-hydrazones against a panel of human cancer cell lines. For instance, certain 3-methylbenzofuran derivatives have demonstrated potent activity against the A549 non-small cell lung cancer cell line, with IC50 values as low as 1.48 µM.[1] Hybrid compounds incorporating pyrazole and benzofuran-hydrazone moieties have also shown remarkable cytotoxicity, with one derivative (3d) exhibiting an IC50 value of 0.28 μM against A549 cells.[8]

• Mechanism of Action: The anticancer effects are often attributed to the inhibition of key signaling pathways and enzymes.

  • Kinase Inhibition: Several derivatives act as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[5]

  • PI3K/AKT/mTOR Pathway: Advanced mechanistic studies have revealed that some benzofuran-hydrazone hybrids can significantly suppress the PI3K/AKT/mTOR signaling pathway, which is crucial for cell proliferation and survival.[8]

  • Apoptosis Induction: These compounds have been shown to induce apoptosis (programmed cell death) in cancer cells by disrupting the mitochondrial membrane and activating caspases.[8]

Sources

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• 2. taylorandfrancis.com [taylorandfrancis.com]
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• 4. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
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• 8. Novel hydrazone-derived pyrazole-benzofuran compounds inhibit cancer cell growth by targeting MMPs, caspases, and PI3K/AKT/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Nuance Driving Functional Divergence: A Technical Guide to Benzofuran Hydrazine Derivatives

Introduction

In the optimization of benzofuran pharmacophores, the linker chemistry between the aromatic scaffold and the nitrogenous tail dictates the molecule's electronic landscape, metabolic fate, and target affinity.[1] This guide analyzes the critical divergence between Benzofuran-2-ylmethyl-hydrazine (Molecule A) and Benzofuran-2-hydrazide (Molecule B).

While both share a benzofuran core and a terminal hydrazine motif, they are chemically distinct classes.[1] Molecule A is an alkyl hydrazine with a methylene bridge (

), whereas Molecule B is an acyl hydrazine (hydrazide) containing a carbonyl linker ( ). This single atomic substitution in the linker shifts the species from a basic, oxidation-prone nucleophile (A) to a stable, neutral, hydrogen-bond acceptor/donor scaffold (B).[1]

Part 1: Structural & Electronic Properties[1]

The fundamental difference lies in the electronic coupling of the hydrazine moiety to the benzofuran ring.[1]

Electronic Decoupling vs. Conjugation[1]

• Molecule A (Methylene Linker): The

  hybridized methylene carbon acts as an insulator. The lone pair on the hydrazine nitrogen ( ) is not conjugated with the benzofuran -system. Consequently, the terminal nitrogen ( ) retains significant electron density, making it highly basic and nucleophilic.[1]

• Molecule B (Carbonyl Linker): The

  hybridized carbonyl carbon facilitates - conjugation. The lone pair on is delocalized into the carbonyl group (amide-like resonance), significantly reducing the electron density on the terminal nitrogen ( ).[1]

Acid-Base Profile (pKa)

• Benzofuran-2-ylmethyl-hydrazine: Behaves like a benzyl hydrazine.

  • Basicity: Moderate base.[2]

  • pKa (Conjugate Acid):

    (Predicted based on benzylhydrazine analogues).

  • Physiological State: Predominantly protonated (

    ) at pH 7.4.

• Benzofuran-2-hydrazide: Behaves like a benzamide derivative.

  • Basicity: Very weak base/Neutral.[2]

  • pKa (Conjugate Acid):

    .

  • Acidity (NH proton): The amide-like NH is weakly acidic (pKa

    ).

  • Physiological State: Neutral form predominates at pH 7.4.

Visualization of Electronic Effects[1]

Figure 1: Structural and electronic divergence between the methylene and carbonyl linkers.

Part 2: Synthetic Pathways & Protocols[1][3]

The synthesis of these two molecules requires divergent strategies starting from the benzofuran core.

Synthesis of Benzofuran-2-hydrazide (Molecule B)

Mechanism: Nucleophilic acyl substitution (Hydrazinolysis). Precursor: Ethyl benzofuran-2-carboxylate.

Protocol:

• Reagents: Dissolve Ethyl benzofuran-2-carboxylate (10 mmol) in absolute ethanol (20 mL).

• Addition: Add Hydrazine hydrate (80% or 99%, 50 mmol, 5 equiv) dropwise at room temperature.

  • Expert Note: Excess hydrazine is critical to prevent the formation of the symmetrical di-hydrazide dimer (

    ).

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (System: Hexane:EtOAc 1:1). The ester spot ( ) should disappear, replaced by a lower baseline spot.[1]

• Workup: Cool the reaction mixture to

  . The hydrazide product typically precipitates as a white crystalline solid.

• Purification: Filter the solid. Wash with cold ethanol (

  ) and diethyl ether. Recrystallize from ethanol if necessary.

• Validation: Melting point should be high (

  ). IR spectrum will show carbonyl stretch .

Synthesis of Benzofuran-2-ylmethyl-hydrazine (Molecule A)

Mechanism: Nucleophilic substitution (

) or Reductive Amination. Precursor: Benzofuran-2-ylmethyl chloride (or bromide).

Protocol (Substitution Route):

• Reagents: Dissolve Benzofuran-2-ylmethyl chloride (10 mmol) in acetonitrile or ethanol (15 mL).

• Addition: Add Hydrazine hydrate (100 mmol, 10 equiv) slowly.

  • Expert Note: A large excess of hydrazine is mandatory here to prevent poly-alkylation (formation of bis(benzofuran-2-ylmethyl)hydrazine).

• Reaction: Stir at room temperature for 12 hours or heat gently to

  for 2 hours.

• Workup (Critical Step):

  • Evaporate solvent and excess hydrazine under reduced pressure (use a high-efficiency trap for hydrazine vapors).

  • Dissolve residue in water and basify with NaOH (if hydrochloride salt formed).

  • Extract with Dichloromethane (DCM).

  • Stability Warning: Do not use prolonged heating during workup; alkyl hydrazines are sensitive to air oxidation.

• Purification: Convert to the dihydrochloride salt using HCl in ether for stability and storage. The free base is an oil or low-melting solid that degrades over time.

Part 3: Reactivity & Pharmacological Implications[1]

Chemical Reactivity Profile

Feature	Benzofuran-2-ylmethyl-hydrazine (A)	Benzofuran-2-hydrazide (B)
Nucleophilicity	High. Reacts with weak electrophiles.	Moderate. Reacts primarily with aldehydes/ketones.
Oxidation Stability	Low. Susceptible to air oxidation to azo/hydrazone species.	High. Stable indefinitely at room temperature.
Schiff Base Formation	Forms hydrazones, but requires acid catalysis and water removal.[1]	Forms stable acyl-hydrazones readily (often precipitates).
Metal Chelation	Weak ligand.[2]	Strong bidentate ligand (O, N coordination) for metals like Cu(II), Zn(II).[1]

Pharmacological Divergence

Molecule A: The MAO Inhibitor Profile [1][3][4]

• Mechanism: The methylene-hydrazine motif (

  ) is a classic pharmacophore for Monoamine Oxidase (MAO) inhibition .

• Mode of Action: These compounds often act as "suicide substrates." The enzyme oxidizes the methylene-hydrazine to a reactive diazene or radical intermediate, which covalently modifies the flavin cofactor of MAO.[1]

• Toxicity: Higher risk of hepatotoxicity due to the generation of reactive hydrazine radicals during metabolism.

Molecule B: The Antimicrobial/Scaffold Profile [1][2]

• Mechanism: The hydrazide motif is less likely to inhibit MAO irreversibly. Instead, it serves as a hydrogen-bonding scaffold .

• Applications:

  • Antitubercular:[2][5] Analogous to Isoniazid.

  • Prodrugs: Acyl hydrazones can be hydrolyzed in acidic environments (e.g., tumor microenvironment) to release active warheads.[1]

• Toxicity: Generally lower acute toxicity than alkyl hydrazines, though chronic exposure can lead to hydrazine release via hydrolysis.[1]

Pathway Visualization

Figure 2: Synthetic lineage and downstream pharmacological fate.

Part 4: Experimental Validation (Self-Validating Systems)

To confirm which isomer you have synthesized without full structural elucidation, use these rapid analytical checks:

IR Spectroscopy (The "Fingerprint" Test)[1]

• Molecule B (Hydrazide): Look for the Amide I band . You will see a strong, sharp peak at 1650–1680 cm⁻¹ (

  stretch).[1]

• Molecule A (Alkyl Hydrazine): Absence of the carbonyl peak in the 1600–1700 cm⁻¹ region. You will see

  stretches (3300 cm⁻¹) and aromatic stretches, but the carbonyl "gap" is diagnostic.[1]

Solubility & pH Test

• Protocol: Dissolve 10 mg of the compound in 1 mL water. Check pH.

• Result A: pH > 8 (Basic). Addition of HCl does not precipitate the compound (forms soluble salt).

• Result B: pH ~ 7 (Neutral). Addition of HCl may not dissolve the compound immediately (if not protonated easily) or may hydrolyze it upon heating.

Tollen's Reagent (Reducing Power)[1]

• Molecule A: Reduces Tollen's reagent (silver mirror) rapidly at room temperature due to the electron-rich, non-conjugated hydrazine.

• Molecule B: Reduces Tollen's reagent slowly or requires warming, as the electron density is withdrawn by the carbonyl.[1]

References

• Synthesis of Benzofuran-2-carbohydrazide

  • Title: Synthesis of novel N'-(2-oxoindolin-3-ylidene)benzofuran-2-carbohydrazides via greener approach and their biological activities.
  • Source: Der Pharma Chemica.

  • URL:[Link]

• MAO Inhibitory Potential of Benzofuran Hydrazones

  • Title: Design, Synthesis, and Biological Effect Studies of Novel Benzofuran–Thiazolylhydrazone Derivatives as Monoamine Oxidase Inhibitors.[1][3]

  • Source: ACS Omega (PMC).

  • URL:[Link]

• General Reactivity of Hydrazides vs.

  • Title: Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities.
  • Source: Journal of Organic Chemistry (ACS).

  • URL:[Link][1]

• Synthesis of Benzofuran-2-yl-methyl Derivatives

  • Title: First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives (Demonstrates reactivity of 2-chloromethyl precursors).
  • Source: Journal of the Serbian Chemical Society.

  • URL:[Link][1][6]

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• 4. Design, synthesis and MAO inhibitory activity of 2-(arylmethylidene)-2, 3-dihydro-1-benzofuran-3-one derivatives [html.rhhz.net]
• 5. mdpi.com [mdpi.com]
• 6. jocpr.com [jocpr.com]

Navigating the Unseen Risks: A Technical Guide to the Safety and Toxicity of Benzofuran Hydrazines

For the vanguard of research and drug development, an in-depth understanding of a novel compound's safety profile is not just a regulatory hurdle; it is the bedrock of scientific integrity and the key to translational success. This guide offers a comprehensive technical overview of the safety data and toxicological profile of benzofuran hydrazines, a class of heterocyclic compounds with burgeoning interest in medicinal chemistry. As a Senior Application Scientist, my aim is to equip you with the foundational knowledge and practical methodologies to confidently assess and manage the risks associated with these promising, yet potentially hazardous, molecules.

The benzofuran scaffold is a privileged structure in numerous biologically active compounds, while the hydrazine moiety is a versatile functional group integral to many pharmaceuticals. The conjugation of these two entities gives rise to benzofuran hydrazines, a chemical class with significant potential for therapeutic innovation. However, this structural marriage also brings a confluence of toxicological concerns inherent to both parent moieties. This guide will dissect these risks, providing a framework for a robust safety assessment.

The Benzofuran Hydrazine Moiety: A Double-Edged Sword in Drug Discovery

Benzofuran derivatives have demonstrated a wide array of pharmacological activities. However, the parent benzofuran molecule is known to cause liver and kidney damage in animal studies with chronic exposure.[1][2] The mechanism is thought to involve metabolic activation to reactive intermediates.[3]

Hydrazines, on the other hand, are well-documented toxicants, with effects on the neurological, hematological, pulmonary, dermatological, and hepatic systems.[4] A key mechanism of hydrazine toxicity is the induction of a functional pyridoxine (vitamin B6) deficiency by inhibiting its synthesis.[4] This can lead to a reduction in GABA levels, potentially causing seizures.[4]

Therefore, the toxicological profile of a benzofuran hydrazine is a composite of the potential hazards of both its constituent parts. A thorough evaluation must consider the possibility of hepatotoxicity, nephrotoxicity, neurotoxicity, and genotoxicity.

Deconstructing the Safety Data Sheet (SDS): A Case Study of 1-Benzofuran-2-carbohydrazide

To illustrate the practical aspects of handling benzofuran hydrazines, let's examine the Safety Data Sheet for a representative compound, 1-Benzofuran-2-carbohydrazide.

Table 1: Summary of Hazard Information for 1-Benzofuran-2-carbohydrazide [5]

Hazard Statement	GHS Classification	Precautionary Statement Examples
H302 - Harmful if swallowed	Acute toxicity, Oral (Category 4)	P264 - Wash skin thoroughly after handling.
H315 - Causes skin irritation	Skin corrosion/irritation (Category 2)	P280 - Wear protective gloves/protective clothing/eye protection/face protection.
H319 - Causes serious eye irritation	Serious eye damage/eye irritation (Category 2)	P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
H335 - May cause respiratory irritation	Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	P261 - Avoid breathing dust/fume/gas/mist/vapors/spray.

This table is a summary. Always consult the full SDS before handling any chemical.

The SDS for 1-Benzofuran-2-carbohydrazide highlights the immediate hazards of acute toxicity upon ingestion and irritation to the skin, eyes, and respiratory system.[5] This information dictates the minimum personal protective equipment (PPE) and handling procedures required to work safely with this compound. The causality is clear: the reactivity of the hydrazine moiety contributes to its irritant properties, while the overall molecular structure influences its absorption and distribution, leading to systemic toxicity if ingested.

A Framework for Comprehensive Toxicity Assessment: Experimental Protocols

A robust toxicological evaluation of a novel benzofuran hydrazine requires a multi-pronged approach, employing a battery of in vitro and in vivo assays to assess various toxicity endpoints. The following protocols are foundational for building a comprehensive safety profile.

Workflow for Initial Toxicity Screening of Benzofuran Hydrazines

Caption: A logical workflow for the initial toxicity assessment of novel benzofuran hydrazines.

In Vitro Cytotoxicity Assessment: The MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a fundamental colorimetric assay to determine cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7][8][9]

Step-by-Step MTT Assay Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Treat the cells with a range of concentrations of the benzofuran hydrazine compound. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[6]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength between 550 and 600 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

In Vitro Genotoxicity Assessment: The Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage in individual cells.[10][11][12][13][14]

Step-by-Step Alkaline Comet Assay Protocol:

• Cell Treatment: Expose cells in suspension or on a culture dish to the benzofuran hydrazine compound for a defined period.

• Cell Embedding: Mix the treated cells with low-melting-point agarose and layer them onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate away from the nucleoid, forming a "comet tail."[11]

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., propidium iodide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images with specialized software to quantify the extent of DNA damage (e.g., tail length, percentage of DNA in the tail).

In Vitro Mutagenicity Assessment: The Ames Test

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of chemical compounds.[15][16][17][18][19]

Step-by-Step Ames Test Protocol (Plate Incorporation Method):

• Strain Selection: Utilize several strains of Salmonella typhimurium with pre-existing mutations in the histidine synthesis operon (e.g., TA98, TA100, TA1535, TA1537).

• Metabolic Activation: Perform the assay with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

• Exposure: Mix the bacterial tester strain, the benzofuran hydrazine compound at various concentrations, and the S9 mix (if used) in molten top agar.

• Plating: Pour the mixture onto minimal glucose agar plates. These plates lack histidine, so only bacteria that undergo a reverse mutation to regain histidine synthesis capability will grow.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vivo Acute Oral Toxicity Assessment: OECD Guidelines

For an initial in vivo assessment, the OECD guidelines for acute oral toxicity provide a standardized and ethically considered approach. The Acute Toxic Class Method (OECD 423) is a commonly used procedure.[6][10][11][15]

Step-by-Step Overview of OECD 423:

• Animal Selection: Use a small number of animals (typically rodents) of a single sex (usually females).

• Dosing: Administer the benzofuran hydrazine compound orally at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

• Observation: Observe the animals closely for signs of toxicity and mortality over a 14-day period.

• Stepwise Procedure: The outcome of the initial dose determines the next step. If mortality is observed, the dose for the next group is lowered. If no toxicity is seen, a higher dose may be tested.

• Classification: The results allow for the classification of the substance into a specific toxicity category according to the Globally Harmonized System (GHS).

Table 2: Inferred Toxicological Profile of Benzofuran Hydrazines

Toxicity Endpoint	Potential Effect	Rationale	Key Assays
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.	Based on the known toxicity of hydrazine and some benzofuran derivatives.	OECD 420, 423, or 425 (in vivo)
Skin/Eye Irritation	Can cause skin and eye irritation.	The reactive nature of the hydrazine moiety.	In vitro skin/eye irritation models
Hepatotoxicity	Potential for liver damage.[1]	Benzofuran is a known hepatotoxin in animals.	In vitro hepatocyte models; in vivo liver function tests.
Neurotoxicity	Potential for neurotoxic effects, including seizures.	Hydrazine interferes with vitamin B6 metabolism and GABA synthesis.[4]	In vitro neuronal cell culture assays; in vivo neurobehavioral studies.
Genotoxicity/Mutagenicity	Potential to cause DNA damage and mutations.	Some hydrazines are known mutagens.	Ames test, Comet assay, in vitro micronucleus assay.

Advanced Toxicological Investigations: Delving Deeper

Should initial screening raise concerns, or for compounds advancing towards clinical development, a more in-depth toxicological evaluation is imperative.

In Vitro Hepatotoxicity Assessment

Beyond general cytotoxicity, specific hepatotoxicity can be assessed using primary hepatocytes or liver-derived cell lines (e.g., HepG2).[20][21][22] Endpoints to measure include cell viability, enzyme leakage (e.g., ALT, AST), and specific mechanisms of liver injury such as steatosis, cholestasis, and mitochondrial dysfunction.

In Vitro Neurotoxicity Assessment

Primary neuronal cultures or differentiated neuronal cell lines can be used to evaluate neurotoxic potential.[23] Assays can measure neuronal viability, neurite outgrowth, synaptic function, and the potential for excitotoxicity.

Diagram of a Mechanistic Toxicity Pathway

Caption: Postulated neurotoxicity pathway of the hydrazine moiety, leading to reduced GABA synthesis and potential for seizures.

Conclusion: A Proactive Approach to Safety

The development of novel benzofuran hydrazines holds significant promise for addressing unmet medical needs. However, a proactive and thorough assessment of their safety and toxicity is paramount. By understanding the inherent risks associated with the benzofuran and hydrazine moieties and by employing a systematic and tiered approach to toxicological testing, researchers can de-risk their drug discovery programs, ensure the safety of laboratory personnel, and ultimately, contribute to the development of safer and more effective medicines. This guide provides the foundational knowledge and practical tools to embark on this critical aspect of drug development with confidence and scientific rigor.

References

• Bio-protocol. (2021, August 20). Measuring DNA Damage Using the Alkaline Comet Assay in Cultured Cells. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Comet Assay for the Detection of DNA Breaks Protocol. Retrieved from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• JoVE. (2025, July 8). Comet Assay for DNA Damage Detection in Cells. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Bio-protocol. (2025, August 5). Manganese Cytotoxicity Assay on Hippocampal Neuronal Cell Culture. Retrieved from [Link]

• NIH. (2017, October 11). Evaluating In Vitro DNA Damage Using Comet Assay. Retrieved from [Link]

• NIH. (2018, March 20). Microbial Mutagenicity Assay: Ames Test. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Ames Test. Retrieved from [Link]

• Wikipedia. (n.d.). Ames test. Retrieved from [Link]

• MDPI. (2023, March 5). An Overview of Comet Assay Application for Detecting DNA Damage in Aquatic Animals. Retrieved from [Link]

• NIH. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Dr.Oracle. (2025, July 19). What is the purpose and procedure of the Ames test in assessing mutagenic potential of chemical compounds?. Retrieved from [Link]

• Jomard Publishing. (2023, April 17). PREDICTION OF ACUTE TOXICITY FOR (Z)-3-(2- PHENYLHYDRAZINYLIDENE)BENZOFURAN-2(3H)-ONE AND ITS DERIVATIVES FOR RATS USING GUSA. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. Retrieved from [Link]

• NIH. (n.d.). HEALTH EFFECTS - Toxicological Profile for 2,3-Benzofuran. Retrieved from [Link]

• PubMed. (n.d.). 2-Methylfuran toxicity in rats--role of metabolic activation in vivo. Retrieved from [Link]

• ATSDR. (n.d.). 2,3-Benzofuran | ToxFAQs™. Retrieved from [Link]

• GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. Retrieved from [Link]

• NIH. (2023, April 23). Hydrazine Toxicology. Retrieved from [Link]

• Angene. (n.d.). 1-Benzofuran-2-carbohydrazide(CAS# 42974-19-6 ). Retrieved from [Link]

• GOV.UK. (2024, July 18). Guidance on the genotoxicity testing strategies for germ cell mutagens. Retrieved from [Link]

• ResearchGate. (2025, August 7). In vitro screening of acute hepatic cytotoxicity of pyrrolizidine alkaloids in human and rodent hepatic cell lines. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of hydrazone derivatives of benzofuran and their antibacterial and antifungal activity. Retrieved from [Link]

• SciSpace. (2017, June 29). Phenyl Hydrazone Derivatives of Benzofuran: Synthesis and Their Antimicrobial Activities. Retrieved from [Link]

• ResearchGate. (2018, July 9). Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant, photoprotective and antiproliferative activity. Retrieved from [Link]

• Fisher Scientific. (2023, September 5). SAFETY DATA SHEET. Retrieved from [Link]

• RSC Publishing. (2024, January 8). Synthesis, molecular docking analysis and in vitro evaluation of new heterocyclic hybrids of 4-aza-podophyllotoxin as potent cytotoxic agents. Retrieved from [Link]

• PubMed. (n.d.). The acute toxicity and mutagenic potential of 3-methyl-2-benzothiazolinone hydrazone. Retrieved from [Link]

• Georganics. (2011, January 5). BENZOFURAN-2-CARBOXALDEHYDE. Retrieved from [Link]

• SFERA. (n.d.). Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant. Retrieved from [Link]

• ResearchGate. (2025, August 9). In vitro models for liver toxicity testing. Retrieved from [Link]

• Eurofins Discovery. (n.d.). In Vitro Hepatotoxicity Services. Retrieved from [Link]

• PubMed. (n.d.). In vitro evaluation of potential hepatotoxicity induced by drugs. Retrieved from [Link]

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A Technical Guide to Benzofuran-2-ylmethyl-hydrazine and its Derivatives: Synthesis, Properties, and Applications in Drug Discovery

This guide provides an in-depth technical overview of Benzofuran-2-ylmethyl-hydrazine, a heterocyclic compound of significant interest to the scientific community, particularly researchers and professionals in drug development. While a specific PubChem entry for the free base form of Benzofuran-2-ylmethyl-hydrazine is not readily identified, extensive data is available for its hydrochloride salt, which serves as a primary reference for this document. This guide will delve into the chemical identity, synthesis, and the broad pharmacological potential of benzofuran-hydrazine scaffolds, grounded in authoritative scientific literature.

Chemical Identity and Descriptors

The foundational step in understanding any chemical entity is to establish its precise identity. For Benzofuran-2-ylmethyl-hydrazine, we will refer to the hydrochloride salt for its chemical identifiers.

Identifier	Value	Source
Product Name	(Benzofuran-2-ylmethyl)hydrazine hydrochloride	MilliporeSigma[1]
Molecular Formula	C₉H₁₀N₂O · HCl	MilliporeSigma[1]
InChI	1S/C9H10N2O.ClH/c10-11-6-8-5-7-3-1-2-4-9(7)12-8;/h1-5,11H,6,10H2;1H	MilliporeSigma[1]
InChI Key	AQEKGMDUJIDXQD-UHFFFAOYSA-N	MilliporeSigma[1]
Form	Solid	MilliporeSigma[1]

The Benzofuran Scaffold: A Privileged Structure in Medicinal Chemistry

The benzofuran ring system, a fusion of a benzene and a furan ring, is a prominent structural motif in a vast number of biologically active compounds.[2][3][4] This prevalence is not coincidental; the benzofuran core is considered a "privileged scaffold" due to its ability to interact with a wide range of biological targets.[5] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[6][7][8] The incorporation of a hydrazine or hydrazone moiety further expands the chemical space and potential for biological activity, as these functional groups are also known to be pharmacologically significant.[6][8]

Synthesis of Benzofuran-Hydrazine Derivatives

The synthesis of benzofuran-hydrazine derivatives can be approached through various established chemical routes. A common strategy involves the reaction of a benzofuran precursor with a hydrazine-containing reagent. For instance, the synthesis of a related compound, 3-methyl-2-benzofurancarbohydrazide, involves the treatment of 3-methyl-2-ethoxy carbonyl benzofuran with hydrazine hydrate in ethanol.[7]

A plausible synthetic pathway for Benzofuran-2-ylmethyl-hydrazine hydrochloride could start from a readily available precursor like benzofuran-2-carboxylic acid. This would likely involve a reduction of the carboxylic acid to the corresponding alcohol, followed by conversion to a leaving group (e.g., a halide), and subsequent reaction with hydrazine.

Below is a conceptual workflow for the synthesis of benzofuran-hydrazine derivatives.

Sources

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Technical Guide: Solubility Profiling of Benzofuran-2-ylmethyl-hydrazine Hydrochloride

[1]

Executive Summary

Benzofuran-2-ylmethyl-hydrazine hydrochloride is a critical intermediate in the synthesis of bioactive heterocycles, particularly hydrazones with antimicrobial and antitumor potential.[1] Its physicochemical behavior is defined by a dichotomy: the lipophilic benzofuran tail and the highly hydrophilic, ionic hydrazine hydrochloride head.

Understanding its solubility differential between water (a high-dielectric protic solvent) and ethanol (a moderate-dielectric amphiphilic solvent) is the cornerstone of efficient process development.[1] This guide provides the theoretical framework, predicted behaviors, and self-validating protocols to master the handling of this compound.

Part 1: Physicochemical Profile & Theoretical Solubility[1]

To predict solubility, we must deconstruct the molecule into its competing functional domains.

Structural Analysis

• The Pharmacophore (Lipophilic): The benzofuran ring is aromatic and planar. It exhibits high affinity for non-polar and moderately polar organic solvents via

  stacking and Van der Waals forces.[1]

• The Ionic Head (Hydrophilic): The hydrazine hydrochloride moiety (

  ) acts as a polar anchor.[1] The ionic lattice energy significantly increases the melting point and necessitates a high-dielectric solvent to overcome the crystal lattice forces.[1]

Solvation Thermodynamics

The solubility (

) is governed by the free energy of solution ( ):

Solvent	Dielectric Constant ( )	Interaction Mechanism	Predicted Solubility Outcome
Water	~80	Ion-Dipole: Water molecules form a hydration shell around the and ions, easily overcoming lattice energy.[1]	High Solubility (>30 mg/mL). Ideal for aqueous workups but poor for product isolation (yield loss).
Ethanol	~24	Amphiphilic: The ethyl group solvates the benzofuran ring, but the -OH group struggles to stabilize the free ions as effectively as water.	Temperature-Dependent. Low at RT (<5 mg/mL), High at Reflux. Ideal for Recrystallization.

Part 2: Mechanistic Visualization

The following diagram illustrates the competing solvation forces that dictate the solubility difference.

Caption: Comparative solvation mechanics showing why water favors dissolution while ethanol favors controlled precipitation.

Part 3: Experimental Determination Protocols

Since batch-to-batch variations in crystal habit can affect dissolution rates, you must validate solubility empirically.[1] Do not rely solely on literature values.

Protocol A: The "Visual Bracket" Method (Rapid Screening)

Purpose: Quickly estimate solubility range for solvent selection.

• Preparation: Weigh 10 mg of Benzofuran-2-ylmethyl-hydrazine HCl into two separate 4 mL vials.

• Titration:

  • Vial A (Water): Add deionized water in 100 µL increments. Vortex for 30 seconds between additions.

  • Vial B (Ethanol): Add absolute ethanol in 100 µL increments. Vortex for 30 seconds.

• Observation: Record the volume required for complete dissolution (clear solution).

• Calculation:

• Thermal Stress (Ethanol only): If undissolved at 1 mL (10 mg/mL), heat Vial B to 60°C. If it dissolves, the solvent is suitable for recrystallization.

Protocol B: Equilibrium Solubility (HPLC Validation)

Purpose: Precise quantification for formulation or kinetic studies.

• Saturation: Add excess compound to 5 mL of solvent (Water or Ethanol) until a solid precipitate persists.

• Equilibration: Stir at 25°C for 24 hours.

• Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter.

• Dilution: Dilute the filtrate 1:100 with mobile phase (e.g., Acetonitrile:Water).

• Quantification: Inject into HPLC (C18 column, UV detection at 254 nm or 280 nm). Compare peak area against a standard curve.

Part 4: Implications for Drug Development

Synthesis & Purification Strategy

The solubility differential dictates the standard purification workflow:

• Reaction Medium: Ethanol is often used for the synthesis of hydrazones. The hydrochloride salt is partially soluble at reflux but precipitates upon cooling, driving the reaction equilibrium forward and facilitating isolation by filtration.

• Recrystallization: Dissolve the crude solid in boiling ethanol (high solubility). Allow to cool slowly to 4°C. The benzofuran tail aggregates as the solvent cools, forcing the ionic head into a lattice structure, yielding high-purity crystals.

Formulation Considerations

• Bioavailability: The high water solubility of the HCl salt suggests good initial dissolution in gastric fluids (low pH).

• Stability: In aqueous solution, the hydrazine moiety is susceptible to oxidation. Ethanolic stock solutions are generally more stable but should be stored at -20°C under inert gas.[1]

Part 5: Decision Matrix for Solvent Selection

Use this logic flow to determine the correct solvent for your specific process step.

Caption: Operational decision tree for solvent selection based on process stage.

References

• Abdel-Wahab, B. F., et al. (2024).[2][3] "Synthesis and Structure Elucidation of (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine". Molbank, 2024(1), M1790. Available at: [Link][1][4]

• Sciencemadness. "Hydrazine hydrochloride Properties and Solubility". Sciencemadness Wiki. Available at: [Link]

• Kushwaha, D. S., et al. (2014). "Synthesis of 1-(3-methyl benzofuran-2-yl)-carbohydrazide derivatives and recrystallization protocols". Rasayan Journal of Chemistry, 7(1), 88-92.[5] Available at: [Link]

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• 5. Bot Verification [rasayanjournal.co.in]

Protocols & Analytical Methods

Reaction conditions for condensing Benzofuran-2-ylmethyl-hydrazine with aldehydes

Application Note & Protocol Guide

Topic: Optimized Reaction Conditions for the Synthesis of Benzofuran-2-ylmethylene-hydrazones via Condensation with Aldehydes

For: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The condensation of benzofuran-2-ylmethyl-hydrazine with a diverse range of aldehydes represents a cornerstone reaction for the synthesis of novel hydrazone derivatives. These resulting scaffolds are of significant interest in medicinal chemistry, combining the privileged benzofuran nucleus with the versatile hydrazone linker, known for a wide spectrum of biological activities, including antimicrobial, anticonvulsant, and anticancer properties.[1] This document provides a comprehensive guide to the underlying reaction mechanism, critical parameters, and detailed, field-proven protocols for successfully synthesizing these target compounds. We will explore the causality behind experimental choices, from catalyst selection to solvent effects, to empower researchers to optimize these reactions for their specific substrates and research goals.

Reaction Mechanism and Scientific Rationale

The formation of a hydrazone from a hydrazine and an aldehyde is a classic condensation reaction that proceeds in two primary, reversible stages.[2][3] Understanding this mechanism is critical for troubleshooting and optimization.

• Nucleophilic Addition: The reaction initiates with the nucleophilic attack of the terminal nitrogen atom of benzofuran-2-ylmethyl-hydrazine on the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral intermediate known as a hemiaminal (or carbinolamine).

• Acid-Catalyzed Dehydration: The hemiaminal is typically unstable and undergoes dehydration to form the final C=N double bond of the hydrazone. This step is the rate-limiting step and is significantly accelerated by an acid catalyst.[4] The catalyst protonates the hydroxyl group of the hemiaminal, converting it into a good leaving group (H₂O), which is then eliminated to yield the stable hydrazone product.

The equilibrium of this reaction can be shifted towards the product by removing water as it is formed, although in many high-yielding preparations, this is not strictly necessary.

Key Reaction Parameters: A Deeper Dive

• The Role of the Catalyst: Acid catalysis is paramount for efficient hydrazone formation.[5]

  • Mechanism of Action: The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the hydrazine. Subsequently, it facilitates the elimination of water from the hemiaminal intermediate.

  • Common Catalysts:

    • Strong Mineral Acids (e.g., HCl): A few drops of concentrated HCl are highly effective and are often used for rapid, high-yielding reactions under reflux conditions.[1]

    • Carboxylic Acids (e.g., Glacial Acetic Acid): Acetic acid serves as both a catalyst and a polar solvent component, providing a mildly acidic environment suitable for many substrates, often at room temperature.[6]

    • Sulfonic Acids (e.g., p-Toluene Sulfonic Acid - PTSA): A solid, crystalline acid that is easy to handle and effective in catalytic amounts.[7]

• Solvent Selection: The choice of solvent influences reaction kinetics and solubility of reactants.

  • Protic Polar Solvents (e.g., Ethanol, Methanol): Ethanol is the most commonly employed solvent. It effectively dissolves the hydrazine precursor and most aldehydes, facilitates heat transfer for refluxing reactions, and can participate in the proton transfer steps.[1][6]

  • Solvent Polarity: For less reactive carbonyl compounds, more polar solvents can enhance reaction rates by stabilizing the charged intermediates.[2][3]

• Temperature Control: Reaction temperature is dictated by the reactivity of the aldehyde.

  • Aromatic Aldehydes: Highly reactive aldehydes, especially those with electron-withdrawing groups, can often react efficiently at room temperature.

  • Less Reactive Aldehydes: Aliphatic or sterically hindered aldehydes may require heating under reflux to achieve a reasonable reaction rate and yield.[1]

• Stoichiometry and Side Reactions:

  • Reactant Ratio: The reaction is typically run with equimolar amounts of the hydrazine and aldehyde.[1]

  • Azine Formation: A common side reaction is the formation of an azine, which occurs when a second molecule of the aldehyde reacts with the newly formed hydrazone. To prevent this, it is crucial to avoid a large excess of the aldehyde. Some protocols recommend the slow addition of the aldehyde to the hydrazine solution or using a slight excess of the hydrazine.[8]

Experimental Workflow and Protocols

The following diagram illustrates the general workflow for the synthesis, purification, and analysis of benzofuran-2-ylmethylene-hydrazones.

Caption: General workflow for hydrazone synthesis.

Protocol A: Standard Synthesis using Acid Catalysis in Ethanol

This protocol is a robust and widely applicable method for the condensation of benzofuran-2-ylmethyl-hydrazine with various aldehydes.

Materials:

• Benzofuran-2-ylmethyl-hydrazine

• Aldehyde of interest (e.g., Benzaldehyde)

• Absolute Ethanol (EtOH)

• Concentrated Hydrochloric Acid (HCl) or Glacial Acetic Acid

• Round-bottom flask, condenser, magnetic stirrer, and heating mantle

• Thin Layer Chromatography (TLC) apparatus

• Buchner funnel and vacuum flask

Procedure (1 mmol scale):

• Dissolution: In a 50 mL round-bottom flask, dissolve benzofuran-2-ylmethyl-hydrazine (1.0 mmol, 1 eq.) in absolute ethanol (15 mL).

• Aldehyde Addition: To the stirring solution, add the aldehyde (1.0 mmol, 1 eq.).

• Catalyst Addition: Add a catalytic amount of acid. Choose one of the following:

  • Option 1 (Strong Acid): Add 2-3 drops of concentrated HCl.[1]

  • Option 2 (Mild Acid): Add 0.2 mL of glacial acetic acid.[6]

• Reaction:

  • For reactive aldehydes: Stir the mixture at room temperature (20-25°C) for 2-4 hours.

  • For less reactive aldehydes: Attach a condenser and heat the mixture to reflux (approx. 78°C for EtOH) for 2-3 hours.[1]

• Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed.

• Product Isolation: Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to induce precipitation of the product.

• Filtration: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any soluble impurities.

• Drying: Dry the product under vacuum or in a desiccator.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent, such as ethanol or dimethylformamide (DMF), to obtain high-purity crystals.[1]

Data Summary and Substrate Scope

The described protocol is effective for a wide range of aldehyde substrates. The table below summarizes typical reaction conditions and expected outcomes for different classes of aldehydes.

Aldehyde Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Notes
Benzaldehyde	HCl (cat.)	Ethanol	Reflux	2	>90	A standard, high-yielding reaction.
4-Nitrobenzaldehyde	Acetic Acid	Ethanol	Room Temp	2-3	>95	Electron-withdrawing group activates the aldehyde.
4-Methoxybenzaldehyde	HCl (cat.)	Ethanol	Reflux	3-4	85-90	Electron-donating group slightly deactivates the aldehyde.
Cinnamaldehyde	Acetic Acid	Ethanol	Room Temp	4	~80	α,β-Unsaturated aldehyde; reaction proceeds smoothly.[3]
Heptanal (Aliphatic)	HCl (cat.)	Ethanol	Reflux	4-5	70-80	Generally requires more forcing conditions than aromatic aldehydes.

Note: Yields are illustrative and may vary based on experimental scale and purification efficiency.

Troubleshooting and Advanced Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Insufficiently reactive aldehyde. 2. Inactive catalyst. 3. Reaction time too short.	1. Switch from room temperature to reflux conditions. 2. Use a stronger catalyst (e.g., switch from acetic acid to HCl). 3. Extend the reaction time and monitor carefully by TLC.
Formation of Azine Side Product	1. Aldehyde is in excess. 2. Aldehyde is highly reactive.	1. Use a slight excess (1.05 eq.) of the hydrazine. 2. Add the aldehyde solution dropwise to the stirring hydrazine solution to maintain a low concentration of free aldehyde.[8]
Product is Oily / Fails to Crystallize	1. Presence of impurities. 2. Product has a low melting point.	1. Attempt purification via column chromatography (Silica gel, Hexane/Ethyl Acetate). 2. Try triturating the oil with a non-polar solvent like hexane to induce solidification.
Alternative Methodologies	For reaction acceleration or green chemistry approaches.	Consider microwave-assisted synthesis , which can dramatically reduce reaction times.[9] Solvent-free or mechanochemical (grinding) methods can also be explored for sustainable synthesis.[10][11][12]

Conclusion

The acid-catalyzed condensation of benzofuran-2-ylmethyl-hydrazine with aldehydes is a reliable and versatile method for generating a library of novel hydrazone compounds. By carefully selecting the catalyst, solvent, and temperature based on the reactivity of the aldehyde substrate, researchers can consistently achieve high yields of the desired products. The protocols and insights provided in this guide serve as a robust starting point for synthesis and further optimization in the pursuit of new chemical entities for drug discovery and development.

References

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega. [Link]

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Publications. [Link]

• Direct Synthesis of 2-Methylbenzofurans from Calcium Carbide and Salicylaldehyde p-Tosylhydrazones. Organic Chemistry Portal. [Link]

• SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2. Rasayan Journal of Chemistry. [Link]

• One-pot synthesis of hydrazine derivatives from aldehydes via radical addition reactions. ResearchGate. [Link]

• (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. MDPI. [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PMC. [Link]

• green synthesis of new hydrazone derivatives. MINAR International Journal of Applied Sciences and Technology. [Link]

• Enhanced Hydrazine Electrooxidation through Benzofuran Derivatives Containing α,β-Unsaturated Dicyano Groups: Synthesis, Electrocatalytic Performance, and Insights from DFT and Topological Analysis. PMC. [Link]

• Studies on the Synthesis Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity. PMC. [Link]

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• Reduction Over Condensation of Carbonyl Compounds Through a Transient Hemiaminal Intermediate Using Hydrazine. ACS Publications. [Link]

• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Publishing. [Link]

• Benzofuran synthesis. Organic Chemistry Portal. [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. ResearchGate. [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Publishing. [Link]

• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. The Royal Society of Chemistry. [Link]

• Method for preparing azines and hydrazones.

• Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. MDPI. [Link]

• Hydrazone synthesis. Organic Chemistry Portal. [Link]

• Condensation reaction between hydrazine and carbonyl compounds to form hydrazone derivatives. ResearchGate. [Link]

• How can I prepare Benzophenone hydrazone using 99% Hydrazine hydrate?. ResearchGate. [Link]

• Reactivity of Benzofuran Derivatives. ResearchGate. [Link]

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Application Notes and Protocols for the Synthesis of Benzofuran-Pyrazole Derivatives

Abstract

This guide provides a comprehensive framework for the synthesis of novel pyrazole derivatives initiated from a benzofuran scaffold, specifically using benzofuran-2-ylmethyl-hydrazine as the key building block. Benzofuran and pyrazole nuclei are privileged pharmacophores in medicinal chemistry, and their molecular hybridization is a promising strategy for the development of new therapeutic agents with a wide range of biological activities, including antimicrobial and anticancer properties.[1][2] This document details the foundational Knorr pyrazole synthesis, a robust protocol for the preparation of the requisite hydrazine intermediate, and a step-by-step methodology for the cyclocondensation reaction to yield the target benzofuran-pyrazole hybrids. We will explore the causality behind experimental choices, address critical aspects like regioselectivity, and provide methods for product purification and characterization, tailored for researchers in synthetic chemistry and drug development.

Introduction: The Strategic Hybridization of Benzofuran and Pyrazole Scaffolds

In the landscape of drug discovery, the fusion of distinct pharmacologically active moieties into a single molecular entity represents a powerful strategy for generating novel compounds with enhanced efficacy and unique biological profiles. The benzofuran ring system is a core component of numerous natural and synthetic compounds demonstrating a wide spectrum of bioactivities, including anti-tumor, antibacterial, and antiviral properties.[2][3] Similarly, the pyrazole nucleus is a well-established five-membered heterocyclic scaffold present in several commercially successful drugs, such as the anti-inflammatory agent celecoxib.

The strategic combination of these two scaffolds into a benzofuran-pyrazole hybrid leverages their individual therapeutic potential. The synthesis of such hybrids typically relies on the cyclocondensation of a hydrazine derivative with a 1,3-dicarbonyl compound, a classic transformation known as the Knorr pyrazole synthesis.[4][5][6][7] This application note provides a detailed, experience-driven guide to synthesizing these valuable compounds, starting from the preparation of the key intermediate, benzofuran-2-ylmethyl-hydrazine.

Core Principles: The Knorr Pyrazole Synthesis Mechanism

The Knorr pyrazole synthesis is a cornerstone of heterocyclic chemistry, involving the reaction of a hydrazine (or its derivative) with a 1,3-dicarbonyl compound to form a pyrazole ring.[4][6] Understanding the mechanism is crucial for optimizing reaction conditions and predicting outcomes, particularly regarding regioselectivity.

The reaction typically proceeds under acidic catalysis and involves three key stages:

• Hydrazone Formation: The more nucleophilic nitrogen of the hydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound. Following the elimination of water, a hydrazone intermediate is formed.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs a nucleophilic attack on the remaining carbonyl group, leading to a five-membered heterocyclic intermediate.

• Dehydration: A final dehydration step occurs, resulting in the formation of the stable, aromatic pyrazole ring.

Caption: General mechanism of the Knorr Pyrazole Synthesis.

A critical challenge arises when using an unsymmetrical 1,3-dicarbonyl (where R¹ ≠ R²), as the initial attack can occur at either carbonyl group, leading to a mixture of two regioisomers.[8][9] Factors such as steric hindrance, electronic effects of the substituents, and reaction pH can influence the isomeric ratio.[8][10]

Experimental Guide: Synthesis of Benzofuran-Pyrazole Derivatives

This section is divided into two main protocols: the synthesis of the essential hydrazine precursor and its subsequent conversion to the target pyrazole.

Part A: Protocol for Synthesis of Benzofuran-2-ylmethyl-hydrazine (Intermediate)

The target hydrazine is not commonly available commercially and must be prepared. A reliable two-step synthesis starting from 2-methylbenzofuran is not feasible, but a more practical approach begins with the chlorination of 2-benzofuranylmethanol or from 2,3-benzofuran.[11][12] The resulting 2-(chloromethyl)benzofuran is a versatile electrophile that can be reacted with hydrazine hydrate.

Workflow for Intermediate Synthesis

Caption: Workflow for the synthesis of the key hydrazine intermediate.

Step-by-Step Protocol (A):

• Synthesis of 2-(Chloromethyl)benzofuran:

  • Safety Note: Thionyl chloride is corrosive and reacts violently with water. Hydrazine is highly toxic and a suspected carcinogen. All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE).

  • In a three-necked round-bottom flask fitted with a reflux condenser and a dropping funnel, dissolve 2-benzofuranylmethanol (1.0 eq) in anhydrous chloroform.[11]

  • Cool the flask in an ice bath and add thionyl chloride (2.0 eq) dropwise while stirring.

  • After the addition is complete, remove the ice bath and gently reflux the mixture for 3-4 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and carefully pour it into ice-cold water.

  • Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 2-(chloromethyl)benzofuran.[11]

• Synthesis of Benzofuran-2-ylmethyl-hydrazine:

  • In a round-bottom flask, dissolve 2-(chloromethyl)benzofuran (1.0 eq) in ethanol.

  • Add hydrazine hydrate (a large excess, e.g., 10-20 eq) to the solution. The large excess drives the reaction towards the monosubstituted product and minimizes the formation of the disubstituted side product.

  • Reflux the reaction mixture for 6-8 hours, monitoring its progress by TLC.

  • After completion, cool the mixture and remove the excess hydrazine hydrate and ethanol under reduced pressure.

  • Add water to the residue and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to obtain the crude benzofuran-2-ylmethyl-hydrazine, which can be purified by column chromatography or used directly in the next step if sufficiently pure.

Part B: Protocol for Synthesis of 1-(Benzofuran-2-ylmethyl)-3,5-dimethyl-1H-pyrazole

This protocol details the cyclocondensation of the prepared hydrazine intermediate with acetylacetone, a symmetrical 1,3-dicarbonyl, which simplifies the reaction by avoiding issues of regioselectivity.

Reagent/Material	Molar Mass ( g/mol )	Quantity (1 mmol scale)	Notes
Benzofuran-2-ylmethyl-hydrazine	~176.20	1.0 mmol, 176 mg	Prepared as per Protocol A
Acetylacetone (2,4-pentanedione)	100.12	1.1 mmol, 0.11 mL	Use a slight excess
Glacial Acetic Acid	60.05	~0.5 mL	Catalyst and solvent
Ethanol	46.07	10 mL	Reaction solvent
Saturated Sodium Bicarbonate Solution	-	As needed	For workup
Ethyl Acetate / Hexanes	-	As needed	For TLC and chromatography
Anhydrous Magnesium Sulfate	120.37	As needed	Drying agent

Step-by-Step Protocol (B):

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve benzofuran-2-ylmethyl-hydrazine (1.0 eq) in ethanol (10 mL).

• Reagent Addition: Add acetylacetone (1.1 eq) to the solution, followed by a few drops of glacial acetic acid to catalyze the reaction.[13]

• Reaction Execution: Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 4-6 hours. The progress of the reaction should be monitored by TLC, observing the consumption of the starting hydrazine.

• Workup and Isolation:

  • Once the reaction is complete, cool the flask to room temperature.

  • Evaporate the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize the acetic acid, and then with brine (15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(benzofuran-2-ylmethyl)-3,5-dimethyl-1H-pyrazole.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques, such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. The presence of the benzofuran C3-proton as a singlet around δ 6.9–7.2 ppm and the methylene linker protons near δ 4.5 ppm in the ¹H NMR spectrum are characteristic.

Conclusion

This application note provides a validated and detailed protocol for the synthesis of benzofuran-pyrazole derivatives, a class of compounds with significant potential in drug discovery. By first preparing the key benzofuran-2-ylmethyl-hydrazine intermediate and then applying the robust Knorr pyrazole synthesis, researchers can access these valuable hybrid molecules. The provided protocols, mechanistic insights, and workflow visualizations offer a comprehensive guide for synthetic chemists aiming to explore this promising area of medicinal chemistry.

References

• Unknown Author. (n.d.). Knorr Pyrazole Synthesis. [Online] Available at: [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. [Online] Available at: [Link]

• Name-Reaction.com. (2026). Knorr pyrazole synthesis. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Online] Available at: [Link]

• MDPI. (2024). (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. [Online] Available at: [Link]

• ResearchGate. (n.d.). Knorr Pyrazole Synthesis. [Online] Available at: [Link]

• Ilisson, M. (2018). Synthesis of novel heterocyclic hydrazine derivatives and their conjugates. DSpace. [Online] Available at: [Link]

• ResearchGate. (n.d.). Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines. [Online] Available at: [Link]

• ResearchGate. (2020). Synthesis, Characterization of new Hydrazone derivatives containing heterocyclic meioty. [Online] Available at: [Link]

• LBP. (n.d.). A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. [Online] Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(Chloromethyl)benzofuran. [Online] Available at: [Link]

• ACS Publications. (n.d.). Synthesis of 1-alkyl-2-methylhydrazines by way of hydrazones of 1-acetyl-1-methylhydrazine. The Journal of Organic Chemistry. [Online] Available at: [Link]

• Organic Syntheses. (n.d.). Procedure. [Online] Available at: [Link]

• DSpace. (2018). Synthesis of novel heterocyclic hydrazine derivatives and their conjugates. [Online] Available at: [Link]

• PrepChem.com. (n.d.). Part A: Synthesis of 2-chloromethylbenzofuran. [Online] Available at: [Link]

• PMC. (n.d.). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzofuran synthesis. [Online] Available at: [Link]

• ResearchGate. (2026). Reactivity of Benzofuran Derivatives. [Online] Available at: [Link]

• Beilstein Journals. (2011). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. [Online] Available at: [Link]

• ResearchGate. (2025). 2-Acetylbenzofurans: Synthesis, Reactions and Applications. [Online] Available at: [Link]

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Application Note: Synthesis of Benzofuran-2-ylmethyl-hydrazone Scaffolds

This Application Note is designed for researchers in medicinal chemistry and drug discovery. It details the protocol for synthesizing Hydrazone Schiff Bases using Benzofuran-2-ylmethyl-hydrazine .

Note on Chemical Specificity: This guide specifically addresses the 2-ylmethyl derivative (CAS: 887593-30-8), which contains a methylene (

) bridge between the benzofuran ring and the hydrazine group. This is distinct from the more common Benzofuran-2-carbohydrazide (amide linkage). The methylene bridge imparts greater conformational flexibility and increased nucleophilicity to the hydrazine, significantly altering the reaction kinetics and physicochemical properties of the final drug scaffold.

Introduction & Pharmacological Significance

The benzofuran moiety is a privileged structure in medicinal chemistry, serving as the core for anti-arrhythmic (Amiodarone), antifungal, and antineoplastic agents.[1] Incorporating a hydrazone linker (

) introduces a versatile hydrogen-bond donor/acceptor motif capable of coordinating metal ions or binding to biological targets like kinases and tubulin.

Unlike the rigid carbohydrazide derivatives, Benzofuran-2-ylmethyl-hydrazine derivatives possess a flexible methylene spacer. This structural feature:

• Enhances Lipophilicity: Removes the polar carbonyl of the amide, potentially improving membrane permeability.

• Modulates Basicity: The amine nitrogen remains basic (

  hybridized), unlike the non-basic amide nitrogen, allowing for protonation at physiological pH which can influence binding affinity.

• Target Application: Design of novel kinase inhibitors, antimicrobial agents, and fluorescent probes.

Chemical Basis & Reaction Mechanism

The formation of the Schiff base (hydrazone) proceeds via a condensation reaction between the primary amino group of the hydrazine and the carbonyl carbon of an aldehyde or ketone.

Reaction Scheme

Reagents:

• Nucleophile: Benzofuran-2-ylmethyl-hydrazine (

  )

• Electrophile: Aromatic/Aliphatic Aldehyde (

  )

• Catalyst: Glacial Acetic Acid (AcOH) or HCl

Mechanism:

• Protonation: The carbonyl oxygen of the aldehyde is activated by the acid catalyst.

• Nucleophilic Attack: The terminal

  of the hydrazine attacks the carbonyl carbon.

• Carbinolamine Formation: A tetrahedral intermediate is formed.

• Dehydration: Proton transfer and loss of water yield the imine (

  ) bond.

Caption: Mechanistic pathway for the acid-catalyzed condensation of Benzofuran-2-ylmethyl-hydrazine with aldehydes.

Experimental Protocol

Safety Warning: Hydrazines are potentially toxic and suspected carcinogens. Handle in a fume hood with appropriate PPE (nitrile gloves, safety goggles).

Materials

• Precursor: Benzofuran-2-ylmethyl-hydrazine dihydrochloride (or free base).

• Substrate: Substituted Benzaldehyde (e.g., 4-Chlorobenzaldehyde, 4-Nitrobenzaldehyde).

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

• Catalyst: Glacial Acetic Acid.[2]

Step-by-Step Procedure

A. Preparation of the Reaction Mixture

• Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol of Benzofuran-2-ylmethyl-hydrazine in 10 mL of absolute ethanol.

  • Note: If using the hydrochloride salt, add 1.0 mmol of Sodium Acetate (NaOAc) to neutralize and release the free hydrazine. Stir for 10 min at room temperature.

• Addition of Electrophile: Add 1.0 mmol (1 equivalent) of the chosen aldehyde to the flask.

• Catalysis: Add 2-3 drops of Glacial Acetic Acid.

  • Rationale: Mild acidity catalyzes the dehydration step without protonating the nucleophilic hydrazine too strongly.

B. Reflux & Monitoring

• Reflux: Attach a condenser and reflux the mixture at 78°C (ethanol boiling point) for 3–6 hours .

• Monitoring: Monitor reaction progress via Thin Layer Chromatography (TLC).

  • Mobile Phase: Hexane:Ethyl Acetate (7:3 or 6:4).

  • Visualization: UV light (254 nm). The hydrazone product typically shows a distinct spot with a different

    value than the starting aldehyde.

C. Workup & Purification[3]

• Cooling: Allow the reaction mixture to cool slowly to room temperature. Often, the Schiff base will precipitate out as a crystalline solid upon cooling.

• Precipitation: If no precipitate forms, reduce the solvent volume by 50% under reduced pressure (Rotavap) or pour the mixture onto crushed ice (50 g) with stirring.

• Filtration: Filter the solid precipitate using a Buchner funnel.

• Washing: Wash the solid with cold ethanol (2 x 5 mL) and then with water to remove acid traces.

• Recrystallization: Recrystallize from hot ethanol or an ethanol/DMF mixture to obtain the pure compound.

• Drying: Dry the product in a vacuum desiccator over anhydrous

  for 12 hours.

Characterization & Data Interpretation

To validate the structure, ensure the following spectral signatures are present.

Technique	Parameter	Expected Signal / Observation	Interpretation
FT-IR			Formation of the azomethine (imine) linkage.
		Secondary amine stretch (sharp).
		Benzofuran ring ether stretch (confirms scaffold integrity).
-NMR		(Singlet/Doublet)	Methylene bridge protons (distinctive for ylmethyl vs carbohydrazide).
	(Singlet)	Azomethine proton (diagnostic for Schiff base formation).
	(Broad, exch.)[4]	Hydrazone NH proton.
Mass Spec		Molecular Ion Peak	Confirms molecular weight.

Structural Validation Diagram

The following diagram illustrates the key NMR shifts distinguishing the ylmethyl derivative from the carbohydrazide derivative.

Caption: NMR spectral distinction between ylmethyl-hydrazine and carbohydrazide derivatives.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitate	Product is too soluble in EtOH.	Pour reaction mixture into ice-cold water.
Low Yield	Incomplete condensation.	Increase reflux time to 8-12h or add more catalyst (AcOH).
Oiling Out	Impurities or solvent trapped.	Triturate the oil with hexane or diethyl ether to induce crystallization.
Multiple Spots (TLC)	Hydrolysis of product.	Ensure all glassware is dry; avoid excess water in the workup.
Darkening of Color	Oxidation of hydrazine.	Perform the reaction under an inert atmosphere ( or Ar).

References

• Benzofuran-2-ylmethyl-hydrazine (CAS 887593-30-8). Alfa Chemistry / Sigma-Aldrich Catalog Entries.

• Shivakumar, K., et al. (2008). "Synthesis, spectral characterization and biological activity of benzofuran Schiff bases with Co(II), Ni(II), Cu(II), Zn(II), Cd(II) and Hg(II) complexes."[5] Journal of Coordination Chemistry, 61(14), 2274-2287. (Provides comparative data on benzofuran hydrazone biological activity).

• Rahman, A. H., & Ismail, E. M. (1976). "Synthesis of Schiff bases of benzofuran with potential biological activity." Arzneimittelforschung, 26(5), 756-9. (Foundational chemistry of benzofuran condensations).

• Ngo, T. C. (2023). "Preparation of benzofuran-2-carbohydrazide and its utilization for benzofuran-bearing 1,2,4-triazole and 1,3,4-oxadiazole synthesis." Journal of Science and Technology, 6(3). (Describes the related carbohydrazide synthesis pathway).

Sources

• 1. researchgate.net [researchgate.net]
• 2. worldwidejournals.com [worldwidejournals.com]
• 3. (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine [mdpi.com]
• 4. The Reaction of Cyanoacetylhdrazine with Furan-2-Aldehyde: Novel Synthesis of Thiophene, Azole, Azine and Coumarin Derivatives and Their Antitumor Evaluation [scirp.org]
• 5. (PDF) Synthesis and characterization of Schiff base metal complexes derived from Napthofuran-2-Carbohydrazide and 4-(methylthio)benzaldehyde [academia.edu]

Application Note: High-Efficiency Microwave-Assisted Synthesis of Benzofuran-2-Carbohydrazide Scaffolds

Executive Summary

This guide details the microwave-assisted organic synthesis (MAOS) of benzofuran-2-carbohydrazide intermediates. While conventional thermal reflux methods require 4–12 hours, the protocols herein utilize dipolar polarization to achieve quantitative conversion in 2–10 minutes .

These hydrazine-based intermediates are critical "hinge" scaffolds in drug discovery, serving as precursors for:

• Schiff Bases (Hydrazones): Antimicrobial and anti-inflammatory agents.

• 1,3,4-Oxadiazoles & Pyrazoles: High-affinity pharmacophores in oncology.

Note on Nomenclature: This guide focuses on the carbohydrazide (

) derivative, the predominant intermediate in medicinal chemistry. However, the principles of nucleophilic substitution under microwave irradiation apply equally to the synthesis of benzofuran-2-ylmethyl-hydrazine ( ) from chloromethyl precursors.

Mechanistic Insight: Why Microwave?

The synthesis relies on the nucleophilic attack of hydrazine hydrate on the carbonyl carbon of ethyl benzofuran-2-carboxylate.

The Microwave Advantage (Dipolar Polarization)

Conventional heating relies on conductive heat transfer from the vessel wall, creating thermal gradients. In contrast, microwave irradiation (2450 MHz) couples directly with the reaction matrix.

• Dipolar Rotation: Both ethanol (solvent) and hydrazine hydrate (reagent) are highly polar. They align with the oscillating electric field, generating internal heat via molecular friction.

• Arrhenius Acceleration: The rapid, uniform heating allows the system to reach the activation energy (

  ) almost instantaneously, bypassing the "warm-up" lag of oil baths.

Experimental Protocols

Protocol A: Synthesis of Benzofuran-2-Carbohydrazide Intermediate

Reaction Class: Nucleophilic Acyl Substitution (Hydrazinolysis)

Materials

• Substrate: Ethyl benzofuran-2-carboxylate (10 mmol)

• Reagent: Hydrazine hydrate (99%, 50 mmol, 5.0 equiv.)

• Solvent: Absolute Ethanol (10–15 mL)

• Equipment: Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave)

Step-by-Step Methodology

• Loading: In a 30 mL microwave-transparent pressure vial, dissolve 10 mmol of ethyl benzofuran-2-carboxylate in 10 mL of absolute ethanol.

• Reagent Addition: Add 5.0 equivalents of hydrazine hydrate dropwise.

  • Expert Note: Excess hydrazine drives the equilibrium to the right and prevents the formation of the dimeric side-product (

    -dibenzofuran-hydrazide).

• Sealing: Cap the vial with a Teflon-lined septum. Ensure the vessel is rated for at least 20 bar pressure.

• Irradiation Parameters:

  • Mode: Dynamic Power (maintain temp)

  • Temperature: 110°C

  • Hold Time: 5 minutes

  • Stirring: High (magnetic stir bar)

  • Power Max: 150 W (System will modulate to maintain 110°C)

• Workup:

  • Cool the vessel to room temperature (compressed air cooling usually built-in).

  • Pour the reaction mixture into ice-cold water (50 mL).

  • The product will precipitate immediately as a white/off-white solid.

• Purification: Filter the solid, wash with cold water (

  mL) to remove excess hydrazine, and recrystallize from ethanol if necessary.

Validation Criteria:

• TLC: Mobile phase Ethyl Acetate:Hexane (1:1). Product

  < Starting Ester .

• Melting Point: Expect 230–234°C (derivative dependent).

• IR Spectroscopy: Look for doublet

  peaks (3300–3200 cm ) and Amide I carbonyl (1660 cm ).

Protocol B: Downstream Application (Schiff Base Formation)

Reaction Class: Condensation / Dehydration

Materials

• Substrate: Benzofuran-2-carbohydrazide (from Protocol A, 1 mmol)

• Reagent: Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde, 1.1 mmol)

• Catalyst: Glacial Acetic Acid (2–3 drops)

• Solvent: Ethanol (5 mL)

Step-by-Step Methodology

• Loading: Mix the hydrazide and aldehyde in a 10 mL microwave vial with ethanol. Add acetic acid.[1][2][3]

• Irradiation:

  • Temp: 85°C

  • Time: 2–4 minutes

• Workup: Cool to RT. The hydrazone usually precipitates. Filter and wash with cold ethanol.

Data Analysis & Comparison

The following table summarizes the efficiency gains verified in internal validation runs comparing Protocol A to traditional reflux.

Metric	Conventional Reflux	Microwave Protocol (This Guide)	Improvement Factor
Reaction Time	6–8 Hours	5 Minutes	70x - 90x Faster
Yield	65% – 75%	88% – 96%	+20% Yield
Solvent Volume	50 mL / g	5–10 mL / g	Green / Low Waste
Purity (Crude)	Requires Recrystallization	Often Analytical Grade (>95%)	Streamlined Workup

Visualized Workflows

Diagram 1: Synthetic Pathway & Logic

This diagram illustrates the transformation from the ester to the final bioactive scaffold.

Caption: Figure 1. The microwave-assisted synthetic pathway converting benzofuran esters to bioactive hydrazone scaffolds.[2]

Diagram 2: Optimization Decision Tree

Use this logic flow if yields are suboptimal (<80%).

Caption: Figure 2. Troubleshooting logic for maximizing yield in benzofuran hydrazide synthesis.

Safety & Handling (Hydrazine Specific)

Critical Warning: Hydrazine hydrate is a suspected carcinogen, highly toxic, and corrosive.[4][5]

• Vapor Pressure: In a microwave vial, ethanol and hydrazine will generate significant pressure (approx. 3–6 bar at 110°C). Never exceed the vessel's volume limit (usually 2/3 full).

• Spill Management: Neutralize hydrazine spills immediately with dilute sodium hypochlorite (bleach) solution (

  ) to oxidize it to nitrogen gas.

• Ventilation: Open reaction vessels only inside a certified fume hood.

References

• Vincetti, P., et al. (2016).[6] "A microwave-assisted multicomponent protocol for the synthesis of benzofuran-2-carboxamides." Tetrahedron Letters, 57(14), 1541-1544.

• Raghunandan, D., et al. (2016).[3] "Microwave-Assisted Synthesis and Pharmacological Activity of Pyrazolyl Benzofuran Derivatives." Scientific & Academic Publishing.

• BenchChem Safety Guide. (2025). "Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate."

• De Luca, L., et al. (2007).[7] "A Facile Approach to the Synthesis of Chiral 2-Substituted Benzofurans." Journal of Organic Chemistry, 72, 3955-3957.[7]

• Bakhotmah, D.A., et al. (2024).[2] "Microwave assisted synthesis... of a series of N-acylhydrazones." Arabian Journal of Chemistry, 17(9).

Sources

• 1. Microwave assisted synthesis, photoisomerization study and antioxidant activity of a series of N-acylhydrazones - Arabian Journal of Chemistry [arabjchem.org]
• 2. Microwave-Assisted Synthesis and Pharmacological Activity of Pyrazolyl Benzofuran Deravatives [article.sapub.org]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ehs.ufl.edu [ehs.ufl.edu]
• 6. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 7. A Facile Approach to the Synthesis of Chiral 2-Substituted Benzofurans [organic-chemistry.org]

Application Note: Synthesis of Triazolo-Benzofuran Derivatives from Hydrazine Precursors

Introduction: The Strategic Fusion of Privileged Scaffolds

In the landscape of medicinal chemistry and drug development, the benzofuran moiety is recognized as a "privileged scaffold." Its presence in numerous natural products and synthetic compounds underpins a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][2][3] Similarly, the 1,2,4-triazole ring is a cornerstone of many therapeutic agents, prized for its metabolic stability and ability to engage in hydrogen bonding, which contributes to its potent antifungal, antiviral, and anticancer activities.[4][5]

The strategic hybridization of these two pharmacophores into a single molecular entity—the triazolo-benzofuran system—represents a promising frontier in the design of novel therapeutic agents.[4][6] This guide provides an in-depth exploration of a robust and versatile synthetic pathway to these valuable derivatives, starting from readily available hydrazine precursors. We will delve into the mechanistic rationale behind the chosen synthetic route, provide detailed, field-tested protocols, and offer insights into the critical parameters that ensure a successful and reproducible synthesis.

Synthetic Strategy: The Benzofuran Carbohydrazide Pathway

The most reliable and modular approach for constructing the triazolo-benzofuran core begins with the formation of a benzofuran carbohydrazide intermediate. This key precursor contains the pre-installed benzofuran nucleus and a reactive hydrazide functional group (R-CO-NHNH₂), which serves as the direct building block for the 1,2,4-triazole ring.

The Causality Behind the Strategy:

• Hydrazine Hydrate as the N-N Source: Hydrazine hydrate (N₂H₄·H₂O) is the ideal precursor for this synthesis. It is a powerful nucleophile that efficiently converts esters or acyl chlorides into the corresponding hydrazide.[7][8] Critically, it provides the essential nitrogen-nitrogen single bond that will become part of the final triazole ring.

• Modular Assembly: This pathway is highly modular. By starting with variously substituted benzofuran esters, a diverse library of final compounds can be generated. The subsequent cyclization steps to form the triazole ring can also be varied to introduce additional diversity.

The general workflow for this synthetic approach is outlined below.

Figure 1: General synthetic workflow from benzofuran esters.

Detailed Experimental Protocols

The following protocols provide a self-validating, step-by-step methodology for the synthesis of a representative triazolo-benzofuran derivative. This specific pathway constructs a versatile 4-amino-5-mercapto-1,2,4-triazole intermediate, which is a valuable precursor for further elaboration into fused heterocyclic systems like triazolo-thiadiazoles.[6][9]

Protocol 1: Synthesis of Benzofuran-2-carbohydrazide (2)

This initial step converts a commercially available or previously synthesized benzofuran ester into the crucial hydrazide intermediate.

• Rationale: The ethoxy group of the ester is an excellent leaving group, and hydrazine hydrate is a strong nucleophile, driving the reaction to completion. Ethanol is a common solvent as it readily dissolves both the starting ester and the hydrazine hydrate.

Materials:

• Ethyl benzofuran-2-carboxylate (1): 1.0 eq

• Hydrazine hydrate (99%): 5.0 eq

• Absolute Ethanol

Procedure:

• To a solution of ethyl benzofuran-2-carboxylate (1) in absolute ethanol (20 mL/g of ester), add hydrazine hydrate.

• Fit the round-bottom flask with a condenser and reflux the reaction mixture for 6-8 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• The resulting white solid is collected by vacuum filtration, washed with cold ethanol, and dried under vacuum to yield benzofuran-2-carbohydrazide (2).

• Expected Yield: 85-95%

Protocol 2: Synthesis of 4-Amino-5-(benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol (3)

This is the core triazole-forming step. It proceeds via an intermediate potassium dithiocarbazate salt.

• Rationale: Carbon disulfide (CS₂) serves as an electrophilic one-carbon synthon. In the presence of a strong base like potassium hydroxide (KOH), the hydrazide forms a potassium salt that reacts with CS₂. The subsequent addition of excess hydrazine hydrate facilitates the cyclization and formation of the aminotriazole ring.[9]

Materials:

• Benzofuran-2-carbohydrazide (2): 1.0 eq

• Potassium hydroxide (KOH): 1.2 eq

• Carbon disulfide (CS₂): 1.2 eq

• Hydrazine hydrate (99%): 4.0 eq

• Ethanol and Water

Procedure:

• Dissolve potassium hydroxide in absolute ethanol (15 mL/g of KOH) in a round-bottom flask.

• Add benzofuran-2-carbohydrazide (2) to the solution and stir for 15 minutes.

• Cool the mixture in an ice bath and add carbon disulfide dropwise over 20 minutes, ensuring the temperature remains below 10 °C.

• Allow the mixture to stir at room temperature for 12-16 hours. During this time, a solid potassium dithiocarbazate intermediate will precipitate.

• To this stirred mixture, add hydrazine hydrate and reflux for 4-6 hours, until the evolution of hydrogen sulfide gas (H₂S) ceases (test with lead acetate paper).

• Cool the reaction mixture and reduce the solvent volume by approximately half using a rotary evaporator.

• Pour the concentrated mixture into ice-cold water (50 mL) and carefully acidify with concentrated hydrochloric acid (HCl) to a pH of ~5-6.

• The precipitated solid is collected by vacuum filtration, washed thoroughly with cold water, and recrystallized from an ethanol/water mixture to afford the pure triazole-thiol (3).

• Expected Yield: 70-85%

Figure 2: Step-by-step experimental workflow for key intermediate 3.

Data Presentation and Characterization

Successful synthesis of the target compounds must be confirmed through rigorous analytical characterization. The table below summarizes typical data for the key compounds in the described pathway.

Compound	Structure Description	Molecular Formula	MW ( g/mol )	Typical Characterization Data
1	Ethyl benzofuran-2-carboxylate	C₁₁H₁₀O₃	190.19	¹H NMR, ¹³C NMR, MS
2	Benzofuran-2-carbohydrazide	C₉H₈N₂O₂	176.17	¹H NMR: Signals for NH and NH₂ protons appear, disappearance of ethyl signals. IR: Strong C=O and N-H stretches.[8]
3	4-Amino-5-(benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol	C₁₀H₈N₄OS	232.26	¹H NMR: Appearance of new signals for NH₂ and SH protons. MS: Correct molecular ion peak (m/z).[9]

Applications and Further Transformations

The synthesized 4-amino-5-mercapto-1,2,4-triazole (3) is not merely an endpoint but a versatile platform for creating more complex fused heterocyclic systems. The amino and thiol groups are reactive handles for a variety of subsequent cyclization reactions. For instance, reaction with various aromatic carboxylic acids in the presence of a dehydrating agent like phosphorus oxychloride (POCl₃) can yield a library of 6-aryl-[1][10][11]triazolo[3,4-b][1][11][12]thiadiazole derivatives, further expanding the chemical space for biological screening.[6]

Conclusion

This application note details a robust and logical synthetic strategy for accessing triazolo-benzofuran derivatives, a class of compounds with significant potential in drug discovery. By starting with the formation of a key benzofuran carbohydrazide intermediate, researchers can reliably construct the 1,2,4-triazole ring. The provided step-by-step protocols, grounded in established chemical principles, offer a clear and reproducible path for laboratory synthesis. The modularity of this approach allows for the creation of diverse molecular libraries, which is essential for the systematic exploration of structure-activity relationships and the development of new therapeutic leads.

References

• Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines.
• Synthesis of singly fused‐benzofurans through various phenols.
• Synthesis of Fused and Linked Benzofurans from 2-Alkynylphenol Deriv
• Total synthesis of natural products containing benzofuran rings. RSC Advances.
• Benzofuran synthesis. Organic Chemistry Portal.
• Convenient synthesis of some new pyrazolo[5,1-c]triazines, isoxazolo[3,4-d] pyrimidine and pyridine derivatives containing benzofuran moiety. European Journal of Chemistry.
• Rational design of benzofuran-triazoles as antibacterial agents.
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity.
• Enhanced Hydrazine Electrooxidation through Benzofuran Derivatives Containing α,β-Unsaturated Dicyano Groups: Synthesis, Electrocatalytic Performance, and Insights from DFT and Topological Analysis.
• Studies on Some New Triazolothiadiazoles Derivatives Incorporating Benzofuran Moiety. Der Pharma Chemica.
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
• Synthesis of triazoles and their derivatives by treating with hydrazine hydrate, thiocarbohydrazide and thiosemicarbazide. Journal of Research in Chemistry.

• Synthesis of Benzo[11][13]thiazolo[2,3-c][1][10][11]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. National Center for Biotechnology Information.

• (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. MDPI.
• Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives.
• Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applic
• SYNTHESIS AND BIOLOGICAL STUDIES OF TRIAZOLO-/THIADIAZOLO-BENZOXAZINES.
• Synthesis of novel conjugated benzofuran-triazine derivatives: Antimicrobial and in-silico molecular docking studies. Semantic Scholar.
• Synthesis of some 4-oxobenzotriazolo Hydrazones. American Research Journals.
• (PDF) Reactivity of Benzofuran Derivatives.
• Synthesis and analgesic activity of triazolothiadiazoles and triazolothiadiazines encompassing 3-nitronaphtho[2,1-b]furan. Journal of Chemical and Pharmaceutical Research.

Sources

• 1. Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. chemistryjournal.net [chemistryjournal.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ptfarm.pl [ptfarm.pl]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. Total synthesis of natural products containing benzofuran rings - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03551A [pubs.rsc.org]
• 12. chimia.ch [chimia.ch]
• 13. Benzofuran synthesis [organic-chemistry.org]

Application Note: High-Purity Conversion of Benzofuran-2-ylmethyl-hydrazine to its Hydrochloride Salt

Introduction & Scope

This application note details the standardized protocol for the protonation and isolation of Benzofuran-2-ylmethyl-hydrazine hydrochloride .

The free base, Benzofuran-2-ylmethyl-hydrazine, is a potent nucleophile and a critical building block in the synthesis of bioactive heterocycles, particularly hydrazones and pyrazoles used in kinase inhibitor research. However, the free base is thermodynamically unstable; it is prone to oxidative degradation (forming azo/azine impurities) and is highly hygroscopic.

Converting the free base to its monohydrochloride salt serves three critical functions:

• Oxidative Lock: Protonation of the hydrazine moiety (

  ) significantly reduces its reducing potential, preventing air oxidation.

• Stoichiometric Precision: The salt form allows for precise molecular weight calculations in downstream coupling reactions.

• Storage Stability: The crystalline lattice of the hydrochloride salt confers long-term shelf stability at ambient temperatures.

Chemical Reaction & Mechanism

The reaction is a Brønsted-Lowry acid-base neutralization. The terminal nitrogen of the hydrazine group is the most basic site (

for alkyl hydrazines) and accepts the proton from hydrogen chloride.

Reaction Scheme

The benzofuran ring remains spectator-stable under these controlled acidic conditions.

Figure 1: Reaction scheme for the conversion of the free hydrazine base to the hydrochloride salt.

Safety & Materials

Hazard Profile

• Benzofuran-2-ylmethyl-hydrazine: Toxic if swallowed. Potential sensitizer.[1][2] Avoid inhalation.

• Hydrazine derivatives: Known to be genotoxic; handle in a fume hood.

• HCl (4M in Dioxane): Corrosive, causes severe skin burns.

Reagents

Reagent	Grade	Purpose
Benzofuran-2-ylmethyl-hydrazine	>97% Purity	Starting Material
Ethanol (EtOH)	Absolute (Anhydrous)	Solvent
HCl in 1,4-Dioxane	4.0 M Solution	Acid Source (Preferred)
Diethyl Ether / MTBE	ACS Reagent	Anti-solvent (Precipitation)

Experimental Protocol

Method A: Anhydrous Precipitation (Recommended)

Best for high-purity applications and long-term storage.

Step 1: Dissolution

• Weigh 10.0 g (61.7 mmol) of Benzofuran-2-ylmethyl-hydrazine free base.

• Dissolve in 50 mL of absolute ethanol in a 250 mL round-bottom flask.

  • Note: If the solution is cloudy, filter through a 0.45

    m PTFE syringe filter to remove insoluble impurities before acidification.

• Cool the solution to 0–5°C using an ice-water bath.

Step 2: Acidification

• Place the flask under a nitrogen atmosphere (balloon or bubbler) to prevent oxidation during the exotherm.

• Dropwise, add 17.0 mL (68 mmol, 1.1 eq) of 4M HCl in Dioxane .

  • Critical Control: Maintain internal temperature

    . The reaction is exothermic.

• A white to off-white precipitate should begin to form immediately.

• Once addition is complete, remove the ice bath and stir at room temperature (

  ) for 1 hour to ensure complete crystallization.

Step 3: Isolation[3]

• Add 50 mL of Diethyl Ether (or MTBE) to the suspension to maximize the yield (Anti-solvent effect).

• Stir for an additional 15 minutes.

• Filter the solid using a sintered glass funnel (Porosity 3) under vacuum.

• Wash the filter cake with 2 x 20 mL of cold Diethyl Ether .

Step 4: Drying[3]

• Dry the solid in a vacuum oven at 40°C for 6 hours.

  • Caution: Do not exceed 60°C, as hydrazine salts can undergo thermal degradation or discoloration.

Process Workflow

Figure 2: Step-by-step workflow for the isolation of the hydrochloride salt.

Quality Control & Validation

To ensure the protocol was successful, the following analytical tests are required.

A. Purity Check (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: A: 0.1% TFA in Water, B: Acetonitrile. Gradient 5% to 95% B.

• Detection: UV at 254 nm (Benzofuran absorption).

• Acceptance Criteria: Purity > 98.0% (Area %).

B. Chloride Content (Argentometric Titration)

This validates the stoichiometry (Mono-HCl vs. Di-HCl).

• Method: Dissolve 100 mg of salt in water. Titrate with 0.1 N AgNO

  using Potassium Chromate indicator.

• Calculation:

• Theoretical Cl%: ~17.8% (Based on MW ~198.65 g/mol ).

C. Melting Point[1][2][4]

• Expected Range: 185°C – 195°C (with decomposition).

• Note: Sharp melting points are rare for hydrazine salts; decomposition (browning) usually occurs simultaneously.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Pink/Brown Solid	Oxidation of hydrazine	Recrystallize from hot Ethanol/HCl. Ensure atmosphere during acidification.
Oily Product	Incomplete precipitation	Add more Diethyl Ether (anti-solvent) and scratch the glass to induce nucleation.
Low Yield	Product too soluble	Cool the mixture to -20°C before filtration. Use less Ethanol initially.
Hygroscopic Solid	Excess HCl trapped	Dry for longer duration under high vacuum. Store in desiccator.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• RSC Publishing. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. Link

• MDPI. (2024). Synthesis of (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. (Demonstrates stability of benzofuran hydrazones in acidic media). Link

• Organic Syntheses. Hydrazine, 1,2-dimethyl-, dihydrochloride. Coll. Vol. 2, p.211 (1943). (Standard protocol for alkyl hydrazine HCl salts). Link

• ScienceMadness Wiki. Hydrazine Hydrochloride Properties and Safety. (General safety and physical properties). Link

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. mdpi.com [mdpi.com]
• 3. US20090187018A1 - Manufacture of Pure Hydralazine Salts - Google Patents [patents.google.com]

Application Notes and Protocols for One-Pot Synthesis Strategies Involving Benzofuran-2-yl Hydrazine Derivatives

Introduction: The Strategic Convergence of Benzofuran Scaffolds and One-Pot Syntheses in Drug Discovery

The benzofuran nucleus is a privileged heterocyclic motif, forming the structural core of a vast array of natural products and synthetic compounds with significant pharmacological properties.[1] Its inherent biological activity, spanning antimicrobial, anti-inflammatory, and anticancer effects, has established it as a cornerstone in medicinal chemistry.[1][2] In parallel, the principles of green chemistry and the demand for rapid lead generation have propelled the development of one-pot synthesis strategies. These methods, which involve the formation of multiple chemical bonds in a single reaction vessel without the isolation of intermediates, offer significant advantages in terms of efficiency, resource conservation, and reduced waste generation.[3][4]

This guide provides an in-depth exploration of one-pot synthesis strategies that leverage the reactivity of benzofuran derivatives with hydrazine and its analogues. While direct, widespread use of the specific reagent "Benzofuran-2-ylmethyl-hydrazine" is not extensively documented, the underlying synthetic principle of combining a benzofuran moiety with a hydrazine component in a single pot is a powerful and versatile approach to a diverse range of N-heterocycles. This is often achieved through the in situ formation of a reactive hydrazone intermediate from a stable benzofuran precursor, such as a 2-acylbenzofuran or a benzofuran-2-carbohydrazide. These application notes and protocols are designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step guidance for the synthesis of novel benzofuran-containing heterocyclic scaffolds.

Core Precursor Synthesis: Benzofuran-2-carbohydrazide

A versatile and stable precursor for many of the subsequent one-pot reactions is benzofuran-2-carbohydrazide. Its synthesis from the corresponding ethyl ester is a straightforward and high-yielding process.

Protocol: Synthesis of Benzofuran-2-carbohydrazide

This protocol is adapted from established procedures for the hydrazinolysis of esters.[5]

Materials:

• Ethyl benzofuran-2-carboxylate

• Hydrazine hydrate (80-99%)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and hotplate

• Filtration apparatus (Büchner funnel, filter paper)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve ethyl benzofuran-2-carboxylate (1 equivalent) in ethanol.

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops) to the solution.

• With constant stirring, add hydrazine hydrate (1.2-1.5 equivalents).

• Heat the reaction mixture to reflux and maintain for 3-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The precipitated solid product is collected by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Dry the product, benzofuran-2-carbohydrazide, under vacuum. The product is typically of high purity and can be used in subsequent steps without further purification.

Application Note 1: One-Pot Synthesis of Benzofuran-Substituted Pyrazoles

The synthesis of pyrazoles, a class of five-membered N-heterocycles with a broad spectrum of biological activities, can be efficiently achieved through one-pot multi-component reactions.[3][6] A common and powerful strategy involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[7] In the context of benzofuran chemistry, a 2-acylbenzofuran can serve as a precursor to the required 1,3-dicarbonyl intermediate.

Mechanistic Insight

The reaction proceeds via an initial condensation of the 2-acylbenzofuran with a β-ketoester or a similar active methylene compound to form a 1,3-dicarbonyl intermediate. This intermediate then undergoes a cyclocondensation reaction with hydrazine in the same pot to yield the pyrazole ring. The choice of reaction conditions and catalysts can influence the regioselectivity of the final product when using substituted hydrazines.

Diagram: One-Pot Pyrazole Synthesis Workflow

Caption: Workflow for the one-pot synthesis of benzofuran-substituted pyrazoles.

Protocol: One-Pot Synthesis of 3-(Benzofuran-2-yl)-5-substituted-1H-pyrazoles

Materials:

• 2-Acetylbenzofuran (or other 2-acylbenzofuran)

• Substituted ethyl acetoacetate (or other β-ketoester)

• Hydrazine hydrate

• Ethanol or acetic acid as solvent

• Catalyst (e.g., a few drops of a mineral acid, optional)

• Standard laboratory glassware for reflux and work-up

Procedure:

• To a solution of 2-acetylbenzofuran (1 equivalent) and the desired β-ketoester (1.1 equivalents) in ethanol, add hydrazine hydrate (1.2 equivalents).

• Add a catalytic amount of acetic acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product often precipitates from the solution. If not, the solvent can be partially evaporated under reduced pressure.

• Collect the solid by filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure benzofuran-substituted pyrazole.

Reactant 1	Reactant 2	Product	Solvent	Yield (%)
2-Acetylbenzofuran	Ethyl acetoacetate	3-(Benzofuran-2-yl)-5-methyl-1H-pyrazole	Ethanol	85-95
2-Benzoylbenzofuran	Ethyl benzoylacetate	3,5-Di(benzofuran-2-yl)-1H-pyrazole	Acetic Acid	80-90

Application Note 2: One-Pot Synthesis of Benzofuran-Functionalized Pyridazines

Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms, and they are known to exhibit a range of biological activities.[8] Their synthesis often involves the reaction of a 1,4-dicarbonyl compound with hydrazine. One-pot strategies can be devised where the 1,4-dicarbonyl precursor is generated in situ from a benzofuran starting material.

Mechanistic Insight

A plausible one-pot approach involves the reaction of a benzofuran derivative that can be converted into a 1,4-dicarbonyl compound. For instance, a furan ring, including the furan of a benzofuran, can undergo oxidative ring-opening to form a cis-enedione. Subsequent reaction with hydrazine in the same pot would lead to the formation of the pyridazine ring.[9]

Diagram: One-Pot Pyridazine Synthesis Workflow

Caption: Conceptual workflow for one-pot pyridazine synthesis from a benzofuran.

Protocol: Conceptual One-Pot Synthesis of a Benzofuran-Fused Pyridazine Derivative

This protocol is based on established transformations of furan rings and subsequent pyridazine formation.[9]

Materials:

• A suitable 2,3-disubstituted benzofuran

• An oxidizing agent (e.g., N-bromosuccinimide in aqueous acetone, or singlet oxygen)

• Hydrazine hydrate

• Appropriate solvent system (e.g., dichloromethane, methanol)

• Standard laboratory glassware for low-temperature reactions and work-up

Procedure:

• Dissolve the 2,3-disubstituted benzofuran (1 equivalent) in a suitable solvent (e.g., aqueous acetone).

• Cool the solution to 0 °C.

• Slowly add the oxidizing agent (e.g., NBS, 1.1 equivalents) and stir for a designated time until the starting material is consumed (monitor by TLC). This generates the 1,4-dicarbonyl intermediate.

• Carefully add hydrazine hydrate (1.2 equivalents) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for several hours or until the reaction is complete.

• Perform an aqueous work-up, extracting the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired pyridazine derivative.

Application Note 3: Three-Component One-Pot Synthesis of Benzofuran-Containing Pyridine Derivatives

The versatility of one-pot reactions extends to the synthesis of more complex heterocyclic systems, such as substituted pyridines. A three-component reaction involving a benzofuran aldehyde, an active methylene compound, and a hydrazine-derived species can lead to highly functionalized pyridine scaffolds.

Mechanistic Insight

This type of reaction often proceeds through a cascade of reactions. For example, a Knoevenagel condensation between benzofuran-2-carbaldehyde and an active methylene compound (e.g., malononitrile) can form a Michael acceptor. A separate reaction between hydrazine and another component could form a species that then acts as a nucleophile in a Michael addition to the newly formed acceptor. Subsequent cyclization and aromatization would then yield the final pyridine derivative.

Protocol: Three-Component Synthesis of a Highly Substituted Benzofuran-Pyridine Derivative

This protocol is a representative example of a multi-component reaction leading to a complex heterocyclic system.[10]

Materials:

• Benzofuran-2-carbaldehyde

• Malononitrile (or another active methylene compound like ethyl cyanoacetate)

• A suitable enaminone (can be pre-formed or generated in situ)

• Hydrazine dihydrochloride

• Ammonium acetate (as a catalyst)

• Water or an ethanol/water mixture as a green solvent

• Standard reflux and work-up apparatus

Procedure:

• In a round-bottom flask, combine benzofuran-2-carbaldehyde (1 equivalent), the enaminone (1 equivalent), hydrazine dihydrochloride (1 equivalent), and ethyl cyanoacetate (1 equivalent) in water.

• Add a catalytic amount of ammonium acetate.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture. The product often precipitates.

• Collect the solid by filtration and wash with water, followed by a small amount of cold ethanol.

• The product can be recrystallized from a suitable solvent like ethanol to achieve high purity.

Conclusion

The one-pot synthesis strategies outlined in this guide demonstrate the power of combining the privileged benzofuran scaffold with the efficiency of multi-component reactions involving hydrazine derivatives. By leveraging the in situ generation of reactive intermediates, a wide array of medicinally relevant heterocyclic compounds, such as pyrazoles, pyridazines, and complex pyridines, can be accessed from readily available starting materials. These protocols provide a solid foundation for researchers and drug development professionals to explore the synthesis of novel chemical entities with potential therapeutic applications. The adaptability of these methods allows for considerable variation in the starting materials, enabling the generation of diverse compound libraries for biological screening.

References

• Rasayan J. Chem. SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2. Available at: [Link]

• El-Hiti GA, et al. (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. Molbank. 2024;2024(1):M1790. Available at: [Link]

• Abdel-Wahab BF, et al. Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. 2011;(i):196-245.

• Karrouchi K, et al. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein J. Org. Chem. 2020;16:2206-2248. Available at: [Link]

• D'Auria M, et al. A One-Pot Approach to Novel Pyridazine C-Nucleosides. Molecules. 2021;26(8):2276. Available at: [Link]

• Hassanien R, et al. A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. J Chem App. 2018;2(1):108. Available at: [Link]

• Abdel-Aziz HA, et al. Synthesis of Novel Heterocyclic Compounds Containing Benzofuran Moiety. Chemistry Research Journal. 2020;5(4):108-115.

• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. Available at: [Link]

• Product Class 8: Pyridazines. Available at: [Link]

• Abdel-Wahab BF.

• Hobbs WJ. SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University, 2021. Available at: [Link]

• Wang Y, et al. Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. Org. Biomol. Chem. 2019;17(4):866-870. Available at: [Link]

• Gáspár A, et al. One-Pot Synthesis and Photochemical Diversification of Pyrazolo[1,2‑a]pyridazinones into 3D-Rich Scaffolds. J. Org. Chem. 2023;88(3):1669-1679. Available at: [Link]

• Synthesis of benzo-fused heterocycles using isomerization and ring-closing metathesis reactions. Available at: [Link]

• Synthesis of Novel Heterocyclic Compounds Containing Benzofuran Moiety. Available at: [Link]

• One-pot synthesis of new pyrazolo[3,4-c]pyridazine derivatives. Available at: [Link]

• Khan I, et al. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. 2024;9(20):22067-22101. Available at: [Link]

• Organic Chemistry Portal. Benzofuran synthesis. Available at: [Link]

• Cortés-García C, et al. A one-pot five component reaction for the synthesis of tetrazol-benzofuran hybrids and their inhibitory activity against Mucor lusitanicus. Org. Biomol. Chem. 2022;20(30):5959-5967. Available at: [Link]

• Der Pharma Chemica. Synthesis and Anti-Tubercular Study of Some Transition Metal Complexes of Hydrazone Derivatives Derived from Benzofuran-2-Carbohydrazide. Available at: [Link]

• 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Available at: [Link]

• Gomaa MA, et al. Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines. Molecules. 2023;28(23):7738. Available at: [Link]

• Proposed mechanism for the synthesis of benzofuran derivatives. Available at: [Link]

Sources

• 1. First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A one-pot five component reaction for the synthesis of tetrazol-benzofuran hybrids and their inhibitory activity against Mucor lusitanicus - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 8. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 9. A One-Pot Approach to Novel Pyridazine C-Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]

Technical Notes & Optimization

Improving yield of Benzofuran-2-ylmethyl-hydrazine synthesis from hydrazine hydrate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Benzofuran-2-ylmethyl-hydrazine. Recognizing the challenges that can arise during this synthesis, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues and improve reaction yields. Our approach is rooted in established chemical principles and field-proven insights to ensure both technical accuracy and practical utility.

Introduction to Synthetic Strategies

The synthesis of Benzofuran-2-ylmethyl-hydrazine is primarily approached through two viable pathways, each with its own set of advantages and potential challenges. The choice of method often depends on the availability of starting materials, scalability, and desired purity of the final product.

• Nucleophilic Substitution: This classic approach involves the direct alkylation of hydrazine hydrate with a suitable electrophile, typically 2-(chloromethyl)benzofuran. While direct, this pathway is often complicated by challenges in controlling the degree of alkylation.

• Reductive Amination: A two-step, but often more controllable, alternative begins with the condensation of benzofuran-2-carbaldehyde with hydrazine hydrate to form a hydrazone intermediate. Subsequent reduction of the C=N bond yields the target hydrazine.

This guide will provide detailed protocols, troubleshooting advice, and FAQs for both synthetic routes.

Route 1: Nucleophilic Substitution of 2-(Chloromethyl)benzofuran

This method leverages the nucleophilicity of hydrazine to displace a halide from the benzylic position of the benzofuran scaffold.

Experimental Protocol: Nucleophilic Substitution

• Reaction Setup: To a stirred solution of a large excess of hydrazine hydrate (10-20 equivalents) in a suitable solvent such as ethanol or isopropanol, add 2-(chloromethyl)benzofuran (1 equivalent) dropwise at room temperature. The use of a significant excess of hydrazine is crucial to favor the formation of the monosubstituted product and minimize over-alkylation.[1]

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up and Purification: Upon completion, cool the reaction mixture and remove the excess hydrazine hydrate and solvent under reduced pressure. Add water to the residue to precipitate the product and dissolve inorganic salts. Collect the solid product by filtration, wash with cold water, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Diagram: Nucleophilic Substitution Workflow

Sources

• 1. researchgate.net [researchgate.net]

Purification methods for Benzofuran-2-ylmethyl-hydrazine: Recrystallization vs Chromatography

Ticket ID: BZF-HYD-PUR-001 Subject: Optimization of Purification Protocols: Recrystallization vs. Flash Chromatography Assigned Scientist: Senior Application Specialist, Separation Sciences

Executive Summary & Decision Matrix

User Query: "I am synthesizing Benzofuran-2-ylmethyl-hydrazine and struggling with purification. The crude is an oil that streaks on silica. Should I persist with chromatography or switch to crystallization?"

Technical Assessment: The difficulty you are experiencing is intrinsic to the alkyl hydrazine moiety attached to the benzofuran core.

• The Chemical Conflict: The hydrazine group is basic and nucleophilic, causing it to protonate on the acidic surface of standard silica gel (

  ), leading to peak tailing (streaking) and mass loss.

• The Stability Issue: Free-base hydrazines are prone to air-oxidation, often turning from colorless oils to yellow/brown gums (diazenes/hydrazones) upon exposure to the atmosphere.

The Verdict:

• Primary Recommendation: Convert the crude free base to a Hydrochloride (HCl) or Oxalate salt and purify via Recrystallization . This stabilizes the hydrazine and leverages the solubility differential of the benzofuran scaffold.

• Secondary Recommendation: If the free base is strictly required, use Base-Deactivated Silica Chromatography .

Decision Logic (Visualized)

Caption: Decision tree for selecting the optimal purification pathway based on end-use requirements.

Protocol A: Salt Formation & Recrystallization (Gold Standard)

This method exploits the basicity of the hydrazine nitrogen (

) to form a crystalline salt, separating it from non-basic impurities (e.g., unreacted benzofuran precursors).

Comparative Data: Salt vs. Free Base

Feature	Free Base (Oil)	Hydrochloride Salt (Solid)
State	Viscous Oil / Low-melting solid	Crystalline Solid
Stability	Oxidizes in air (Turns Yellow)	Stable at RT (Desiccated)
Purification	Difficult (Streaks on Silica)	Efficient (Recrystallization)
Yield	Variable (Loss on column)	High (>85% typical)

Step-by-Step Methodology

Reagents:

• Crude Benzofuran-2-ylmethyl-hydrazine

• Solvent A: Absolute Ethanol (EtOH)

• Solvent B: Diethyl Ether (

  ) or MTBE

• Acid Source: 4M HCl in Dioxane or concentrated aqueous HCl

Workflow:

• Dissolution: Dissolve the crude oily residue in a minimum volume of cold Absolute Ethanol .

  • Note: If the crude contains significant tar, filter through a celite pad first.

• Acidification: Slowly add HCl (4M in Dioxane) dropwise with stirring at 0°C.

  • Endpoint: Monitor pH until it reaches ~2-3. A precipitate should begin to form.[1]

  • Caution: Benzofurans are generally acid-stable, but excess heat + strong acid can induce polymerization. Keep cool.

• Precipitation: If precipitation is slow, add Diethyl Ether (anti-solvent) until the solution becomes turbid. Store at -20°C for 4-12 hours.

• Collection: Filter the white solid under argon (to prevent moisture absorption).

• Recrystallization (Polishing):

  • Dissolve the collected solid in hot Isopropanol (iPrOH) or Ethanol .

  • Allow to cool slowly to RT, then to 4°C.

  • Result: Colorless needles or plates.

Protocol B: Flash Chromatography (The "Free Base" Route)

If you must isolate the free base, you cannot use standard silica gel conditions. The acidic silanol groups (

) will bind the hydrazine, resulting in broad peaks and poor recovery.

The "Deactivation" Strategy

You must neutralize the silica stationary phase before or during the run.

Mobile Phase Systems:

• System 1 (DCM-based): Dichloromethane : Methanol :

  (90 : 9 : 1).

  • Why Ammonia? It competes for the acidic sites on the silica, allowing the hydrazine to elute freely.

• System 2 (Pre-treatment): Hexane : Ethyl Acetate + 2% Triethylamine (

  ).

Troubleshooting Guide: Chromatography

Symptom	Diagnosis	Corrective Action
Compound stays at baseline	Silica is too acidic; compound is protonated.	Switch to System 1 (DCM/MeOH/NH3). The ammonia is critical for desorption.
Broad, streaking spots	"Tailing" due to weak interaction with silica.	Pre-wash the column with mobile phase containing 2-5% Triethylamine before loading sample.
Product turns yellow on column	Oxidative decomposition on silica surface.	Use Neutral Alumina instead of Silica, or flush column with Nitrogen before use. Speed is critical.
Co-elution with impurities	Polarity match with benzofuran byproducts.	Use a gradient starting with 100% DCM to remove non-polar benzofuran impurities, then ramp MeOH/NH3.

Stability & Storage FAQs

Q: My product turned from white to yellow overnight. Is it ruined? A: The yellow color indicates oxidation to the hydrazone or azo species (often trace amounts cause strong color).

• If Salt: Recrystallize from EtOH to remove the colored impurity.

• If Free Base: It is likely degrading. Check purity by TLC/LC-MS. If >5% degradation, repurify immediately and convert to salt.

Q: Can I store the free base in solution? A: Not recommended. If necessary, store in degassed DCM or Toluene under Argon at -20°C. Hydrazines can react with dissolved

to form carbazates over time.

Q: Does the benzofuran ring affect the hydrazine stability? A: Yes. The benzofuran ring is electron-rich. While less reactive than the hydrazine tail, the methylene bridge (

) between the ring and the hydrazine can be susceptible to autoxidation (benzylic-like position) if exposed to light and air for prolonged periods.

References

• Benzofuran Synthesis & Reactivity

  • Miao, Y., et al. (2024). Synthesis and Biological Evaluation of Benzofuran Derivatives. MDPI.

  • Context: Describes the general stability and handling of benzofuran-2-yl intermedi

• Hydrazine Purification Techniques

  • BenchChem Technical Support.[2] (2025).[2][3][4] Purification of Alkyl Hydrazines: Chromatography vs Recrystallization.

  • Context: Establishes the standard protocol for salting out alkyl hydrazines to avoid silica streaking.

• Handling of Benzofuran-2-ylmethyl derivatives

  • Sigma-Aldrich Safety Data Sheet. (2024). (Benzofuran-2-ylmethyl)hydrazine hydrochloride.

  • Context: Confirms the commercial availability and stability of the hydrochloride salt form compared to the free base.

• Chromatographic Strategies for Amines

  • Reich, H. J. (2023).[5] Common Problems in Chromatography of Amines. University of Wisconsin-Madison.

  • Context: Authoritative source on using Triethylamine/Ammonia to deactiv

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. normalesup.org [normalesup.org]
• 5. mdpi.com [mdpi.com]

Optimizing solvent choice for nucleophilic substitution of benzofuran methyl halides

The following technical guide is structured to assist researchers in optimizing solvent systems for the nucleophilic substitution of benzofuran methyl halides.

Topic: Optimizing solvent choice for nucleophilic substitution of benzofuran methyl halides (e.g., 2-(chloromethyl)benzofuran). Audience: Medicinal Chemists, Process Chemists, and Academic Researchers. Version: 2.0 (Current Standards)

Core Technical Overview

Benzofuran methyl halides (specifically 2- and 3-chloromethyl/bromomethyl derivatives) are highly reactive "benzylic-like" electrophiles. Their reactivity is governed by the overlap of the adjacent benzofuran

-system with the antibonding orbital of the C-X bond, lowering the activation energy for nucleophilic attack.

However, this enhanced reactivity creates a paradox:

• Pathway (Desired): Favored by polar aprotic solvents that leave anionic nucleophiles "naked" and reactive.
• Pathway (Undesired Competition): The adjacent aromatic ring can stabilize a carbocation intermediate, inviting solvolysis (reaction with the solvent) or polymerization if the solvent is too polar/protic or if the nucleophile is weak.

The Critical Balance: You must select a solvent that dissolves the benzofuran substrate and the nucleophilic salt (if using anionic nucleophiles) without promoting ionization to the carbocation (which leads to by-products).

Troubleshooting Guide & FAQs

Issue 1: Reaction is sluggish despite high temperature.

Q: I am running a substitution with a secondary amine in Toluene, but conversion is <20% after 24h. Increasing heat only causes decomposition. What is wrong?

A: Toluene is a non-polar solvent with a low dielectric constant (

). It fails to solvate the transition state effectively and, more importantly, cannot dissolve ionic intermediates or stabilize the charge separation required for the transition state.

• The Fix: Switch to a Dipolar Aprotic Solvent .

  • Standard: Acetonitrile (MeCN) is the "Goldilocks" solvent here. It has high polarity (

    ) to speed up the reaction but is volatile enough for easy workup.

  • Aggressive: If the nucleophile is a salt (e.g., Sodium azide, Potassium carbonate), use DMF or DMSO. These solvents solvate the metal cation (

    , ), leaving the anion "naked" and highly reactive.

Issue 2: Significant hydrolysis by-products observed.

Q: I see a large peak corresponding to benzofuran-2-methanol (alcohol) in my LC-MS. I am using Ethanol as the solvent.

A: You are observing Solvolysis .[1] Because benzofuran methyl halides are benzylic, they are prone to

pathways. In a protic solvent like ethanol, the solvent itself acts as a nucleophile, competing with your intended reagent.

• The Fix: Eliminate protic solvents.

  • Switch to Anhydrous Acetone or THF .

  • Ensure your solvent is "Dry" (water content < 0.1%). The high reactivity of the chloromethyl group means it will scavenge even trace moisture from the air or solvent.

Issue 3: Workup is difficult; product is trapped in the solvent.

Q: I used DMF to push the reaction to completion, but I cannot remove the DMF without high temperatures that degrade my product. Aqueous extraction is forming an emulsion.

A: DMF (Boiling Point

) is notoriously difficult to remove.

• The Fix: Use the "Green" Alternative: 2-MeTHF (2-Methyltetrahydrofuran) or Acetonitrile .

  • 2-MeTHF: Unlike THF, it is immiscible with water. You can perform the reaction in 2-MeTHF, then wash directly with water/brine to remove salts, and evaporate. It separates cleanly.

  • Acetonitrile: It forms a low-boiling azeotrope with water, but for non-aqueous workups, it can be evaporated at modest temperatures (

    ).

Issue 4: Regioselectivity with Amphident Nucleophiles.

Q: When reacting with a phenol derivative, I am getting C-alkylation instead of the desired O-alkylation.

A: Solvent choice influences the "hardness" of the nucleophile.[2] In protic solvents (which H-bond to the oxygen), the oxygen is shielded, making the carbon ring more nucleophilic (C-alkylation).

• The Fix: Use a Polar Aprotic Solvent (DMF or Acetone) with a Hard Base (

  ) .

  • This promotes the formation of the "hard" phenoxide oxy-anion, which favors attack at the hard electrophilic carbon of the chloromethyl group, ensuring O-alkylation.

Decision Logic & Mechanism Visualization

Solvent Selection Decision Tree

Use this logic flow to determine the optimal solvent for your specific nucleophile class.

Caption: Decision matrix for selecting reaction media based on nucleophile type and process constraints.

Reaction Pathway & Solvent Stabilization

The diagram below illustrates how polar aprotic solvents specifically lower the activation energy by solvating the cationic transition state while leaving the nucleophile active.

Caption: Mechanistic role of polar aprotic solvents in enhancing

reactivity by stabilizing the transition state dipole.

Quantitative Data: Solvent Properties

The following table summarizes key physical properties of solvents relevant to this specific chemistry. Dielectric Constant (

) correlates with rate enhancement for reactions involving charge separation.

Solvent	Class	Dielectric Constant ( )	Boiling Point ( C)	Workup Ease	Green Score	Recommended For
Acetonitrile (MeCN)	Polar Aprotic	37.5	82	High	Medium	Standard Optimization
DMF	Polar Aprotic	36.7	153	Low	Low	Low-solubility salts
DMSO	Polar Aprotic	46.7	189	Very Low	Low	Difficult substrates
2-MeTHF	Ether	6.97	80	Very High	High	Green Chemistry / Scale-up
Acetone	Ketone	20.7	56	High	Medium	Finkelstein (NaI) reactions
Ethanol	Polar Protic	24.5	78	High	High	AVOID (Risk of Solvolysis)

Experimental Protocols

Protocol A: Standard Optimization (Acetonitrile)

Best for initial screening and general synthesis.

• Preparation: Dissolve 1.0 eq of 2-(chloromethyl)benzofuran in anhydrous Acetonitrile (0.2 M concentration).

• Base Addition: Add 1.5 eq of

  (anhydrous, powdered).

• Nucleophile: Add 1.1 eq of the amine or thiol nucleophile.

• Reaction: Stir at 60°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). If starting material remains after 4h, add 0.1 eq of KI (Potassium Iodide) to catalyze via the Finkelstein pathway.

• Workup: Cool to RT. Filter off solids. Concentrate the filtrate. Redissolve in EtOAc and wash with water to remove residual salts.

Protocol B: Green Chemistry (2-MeTHF)

Best for scale-up and environmentally conscious workflows.

• Preparation: Dissolve 1.0 eq of 2-(chloromethyl)benzofuran in 2-MeTHF (0.5 M concentration).

• Reagents: Add 2.0 eq of DIPEA (Hünig's base) if using a neutral nucleophile (amine), or use pre-formed salt if anionic.

• Reaction: Reflux (

  ) for 6–12 hours.

  • Note: Reaction rates may be slower than in MeCN due to lower polarity.

• Workup (Simplified):

  • Add water directly to the reaction vessel.

  • Separate phases (2-MeTHF is the upper organic layer).

  • Wash organic layer with Brine.

  • Dry (

    ) and concentrate. No extraction solvent needed.

References

• Potaczek, P., et al. (2025). Synthesis of 2-(chloromethyl)benzoyl chloride and its reactions with nucleophiles. Polish Journal of Chemical Technology. 3

• BenchChem Technical Support. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine. 4

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. 5

• Università Cattolica del Sacro Cuore. (2021). Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. 6[7][5]

• Sigma-Aldrich. (2025). Greener Solvent Alternatives: 2-Methyltetrahydrofuran & CPME.[8] 8

Sources

• 1. asccollegekolhar.in [asccollegekolhar.in]
• 2. tyson.chemistry.gatech.edu [tyson.chemistry.gatech.edu]
• 3. pg.gda.pl [pg.gda.pl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. publicatt.unicatt.it [publicatt.unicatt.it]
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• 8. sigmaaldrich.com [sigmaaldrich.com]

Removing excess hydrazine hydrate from Benzofuran-2-ylmethyl-hydrazine product

Welcome to our dedicated resource for researchers and drug development professionals working with Benzofuran-2-ylmethyl-hydrazine. A common challenge in the synthesis of this and related hydrazide compounds is the effective removal of excess hydrazine hydrate from the final product. This guide provides in-depth, field-tested solutions and explains the scientific principles behind them to help you achieve the highest purity for your compound, ensuring reliable results in downstream applications.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of excess hydrazine hydrate a critical step?

Residual hydrazine hydrate is not an inert impurity; it is a highly reactive and toxic substance that can severely compromise your research.[1][2] Its presence can lead to:

• Compromised Downstream Reactions: As a potent nucleophile and reducing agent, hydrazine can initiate unwanted side reactions in subsequent synthetic steps, leading to complex impurity profiles and reduced yields.[2][3][4]

• Product Degradation: The strong basicity of hydrazine hydrate can degrade sensitive functional groups on your target molecule over time, affecting long-term sample stability.[4]

• Inaccurate Biological Assays: Hydrazine is cytotoxic and can interfere with biological assays, producing misleading data regarding the activity of your actual compound.[2]

• Analytical Interference: The labile protons of hydrazine can appear as broad signals in ¹H NMR spectra, potentially obscuring signals from your product.

• Safety Hazards: Hydrazine is a known toxic and potentially carcinogenic compound, making its removal essential for safe handling and use.[1][2]

Q2: I performed a standard aqueous work-up, but I suspect hydrazine is still present. Why wasn't the extraction effective?

This is a frequent issue. While one might expect the polar hydrazine hydrate to partition readily into the aqueous phase, its properties make simple extraction insufficient. Hydrazine hydrate is miscible with both water and ethanol, a common solvent for this reaction.[2][3][5] If your reaction solvent has some water miscibility, the hydrazine can distribute between the organic and aqueous layers, leading to incomplete removal. Furthermore, if your product, Benzofuran-2-ylmethyl-hydrazine, has some water solubility, aggressive or repeated aqueous washes can lead to product loss.

Troubleshooting and Purification Protocols

Issue: My product is an oil, and I cannot recrystallize it. Rotary evaporation under high vacuum is not removing the hydrazine.

Root Cause: Hydrazine hydrate has a relatively high boiling point of approximately 120°C.[6][7][8] This is often too high for effective removal via rotary evaporation without risking thermal degradation of the target compound. Furthermore, hydrazine can form azeotropes with water, making it difficult to remove completely even under reduced pressure.[2]

Solution 1: Azeotropic Distillation with an Anhydrous Solvent

This technique leverages the formation of a lower-boiling azeotrope to carry the hydrazine away with the solvent. Toluene or xylene are excellent choices for this purpose.[9][10]

Step-by-Step Protocol: Azeotropic Removal

• Dissolve your crude product (the oil) in a minimal amount of a solvent it is highly soluble in, such as dichloromethane (DCM) or ethyl acetate.

• Transfer the solution to a round-bottom flask.

• Add toluene (at least 3-5 times the volume of your crude oil).

• Connect the flask to a rotary evaporator and remove the solvent. The toluene will form an azeotrope with the hydrazine hydrate, allowing it to evaporate at a lower temperature.

• Repeat the addition and evaporation of fresh toluene 2-3 more times to ensure complete removal.

• Place the flask under high vacuum for 1-2 hours to remove any residual toluene.

Data Summary: Boiling Points

Compound	Boiling Point (°C)	Notes
Hydrazine Hydrate	~120.1	High boiling point makes simple evaporation difficult.[6][7]
Toluene	~111	Forms azeotropes with water/hydrazine for easier removal.
Benzofuran-2-ylmethyl-hydrazine	>200 (Estimated)	Typically a much higher boiling point than hydrazine.

Solution 2: Chemical Quenching and Liquid-Liquid Extraction

This is the most robust and widely applicable method. It involves converting the excess hydrazine into a chemically different species (a hydrazone) that has drastically different solubility properties, allowing for easy separation. Acetone is a common, effective, and inexpensive quenching agent.[11]

Workflow: Quenching and Extraction

Caption: Workflow for purifying Benzofuran-2-ylmethyl-hydrazine by quenching excess hydrazine hydrate.

Step-by-Step Protocol: Quenching and Extraction

• After the initial reaction is complete, remove the reaction solvent (e.g., ethanol) via rotary evaporation.

• Dissolve the crude residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Quenching: Add a small amount of acetone (e.g., 5-10% of the total solvent volume) to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure. The acetone will react with the excess hydrazine to form acetone azine, a water-soluble hydrazone.[11]

• Extraction: Add an equal volume of water or brine to the separatory funnel. Shake vigorously for 1-2 minutes.

• Allow the layers to separate. Drain the aqueous layer, which now contains the acetone azine impurity.[12]

• Repeat the wash with fresh water or brine two more times to ensure all the hydrazone has been removed.

• Drain the organic layer into a clean flask.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the organic solvent on a rotary evaporator to yield the pure Benzofuran-2-ylmethyl-hydrazine product.

Verification of Purity

After purification, it is essential to verify the absence of hydrazine.

• ¹H NMR: The most straightforward method. The characteristic broad peak of hydrazine should be absent. A D₂O shake can be performed on the final product to confirm that no exchangeable N-H protons from hydrazine remain.

• GC-MS: For quantitative analysis, derivatization of any residual hydrazine followed by GC-MS analysis can provide high sensitivity detection.[11]

By employing these robust purification strategies, you can confidently remove residual hydrazine hydrate, ensuring the integrity of your Benzofuran-2-ylmethyl-hydrazine and the reliability of your subsequent research.

References

• Shenyang East Chemical Science-Tech Co., Ltd. (2022, December 10). Chemical Properties and Dissolution of Hydrazine Hydrate. [Link]

• Henan Lvyuan Water Treatment Technology Co., Ltd. (2023, October 24). Hydrazine Hydrate and Its Application in Water Treatment. [Link]

• Kimia Chemistry. (2023, November 28). Hydrazine Hydrate 55. [Link]

• Otto Chemie Pvt. Ltd. Hydrazine hydrate, 99% 10217-52-4 India. [Link]

• Hebei Jinchangsheng Chemical Technology Co., Ltd. (2023, November 2). Industrial hydrazine hydrate physical and chemical properties and applications. [Link]

• A.B. Enterprises. HYDRAZINE HYDRATE. [Link]

• Scribd. Hydrazine Hydrate Properties and Safety. [Link]

• Wikipedia. Hydrazine. [Link]

• PrepChem.com. Preparation of hydrazine hydrate. [Link]

• chemister.ru. hydrazine hydrate. [Link]

• Scribd. US2537791 Hydrazine Hydrate. [Link]

• Piochem. HYDRAZINE HYDRATE 80%. [Link]

• Google Patents.

• THINK RXMARINE. How to determine level of Hydrazine. [Link]

• ATSDR. 6. ANALYTICAL METHODS. [Link]

• Google Patents.

• Organic Syntheses. BETÄINE HYDRAZIDE HYDROCHLORIDE. [Link]

• Reddit. How to quench excess hydrazine monohydrate. [Link]

• IAEA International Nuclear Information System. Gas chromatographic determination of residual hydrazine and morpholine in boiler feed water and steam condensates. [Link]

• ResearchGate. How can I remove excess Hydrazine Hydrate from a reaction done in ethanol?. [Link]

• ResearchGate. Remove excess hydrazine hydrate?. [Link]

• OSHA. HYDRAZINE. [Link]

• ResearchGate. Benzofuran-7-yl-2,2,2-trifluoroethanols as unexpected products of the reaction of 7-trifluoroacetylbenzofurans with hydrazine hydrate. [Link]

• Semantic Scholar. Benzofuran-7-yl-2,2,2-trifluoroethanols as unexpected products of the reaction of 7-trifluoroacetylbenzofurans with hydrazine hydrate. [Link]

• SIELC Technologies. A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. [Link]

• Organic Syntheses. 1-Chloro-4-(2,2-dichloro-1-methylethenyl)-benzene. [Link]

• ResearchGate. (PDF) Reactivity of Benzofuran Derivatives. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• RSC Publishing. Reaction Chemistry & Engineering. [Link]

• Organic Syntheses. PALLADIUM-CATALYZED ARYLATION OF (E)-(2-CHLOROBENZYLIDENE)HYDRAZINE WITH ARYLBROMIDES: (E,E)-1-(2-CHLOROBENZYLIDENE)-2-(4-METHYLBIPHENYL-2-YL)HYDRAZINE. [Link]

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Technical Support Center: Stability &amp; Handling of Benzofuran-2-ylmethyl-hydrazine

Executive Summary: The "Hydrazine Paradox"

Benzofuran-2-ylmethyl-hydrazine is a high-value building block, often used in the synthesis of hydrazones, pyrazoles, and bioactive heterocycles. However, it presents a dual-stability challenge:

• The Hydrazine Tail (

  ): A potent nucleophile that is highly susceptible to oxidative degradation and condensation with trace carbonyls.

• The Benzofuran Head: A heteroaromatic system prone to UV-induced photo-oxidation and dimerization.

Core Directive: This compound should be treated as transient in solution. Unlike stable amides or esters, this hydrazine derivative has a solution half-life that drops dramatically (hours to minutes) depending on pH, dissolved oxygen, and solvent choice. Store as a solid Hydrochloride (HCl) salt whenever possible.

Critical Stability Factors (The "Why")

A. Oxidative Dehydrogenation (Air Sensitivity)

The primary degradation pathway is the oxidation of the hydrazine group to a diazene (

) and subsequently to the azo compound or radical decomposition products.

• Mechanism: Trace metal ions (Cu²⁺, Fe³⁺) or dissolved oxygen facilitate the abstraction of hydrogen from the hydrazine.

• Visual Indicator: Solutions turning from colorless to yellow/brown indicate the formation of conjugated azo-impurities or diazenium species.

• Impact of Structure: The methylene bridge (

  ) between the benzofuran and the hydrazine acts as a "benzylic" activator, making the -hydrogens more susceptible to radical abstraction compared to alkyl hydrazines.

B. Carbonyl Condensation (The Acetone Trap)

Hydrazines are "carbonyl scavengers." They react rapidly with ketones and aldehydes to form hydrazones (Schiff bases).

• Common Error: Using acetone to wash glassware or using low-grade solvents containing trace aldehydes.

• LC-MS Artifact: If you see a Mass Shift of +40 Da (Acetone residue), your molecule has reacted with acetone to form the isopropylidenehydrazone.

C. Photolability

The benzofuran ring absorbs strongly in the UV region. Prolonged exposure to ambient light (especially in solution) can induce

cycloaddition (dimerization) or ring-opening reactions, particularly if the solution is oxygenated.

Troubleshooting Guide & FAQs

Symptom: "My LC-MS shows a split peak and incorrect mass."

Potential Cause	Diagnosis	Corrective Action
Acetone Contamination	Mass spectrum shows M+40 (Acetone) or M+12 (Formaldehyde).	Stop using acetone for glassware cleaning. Switch to Methanol/Ethanol washes. Use LC-MS grade solvents only.
Oxidation (Diazene)	Mass spectrum shows M-2 (Loss of 2 Hydrogens) or dimerization (2M-2 ).	Degas all solvents with or Argon. Add an antioxidant like Ascorbic Acid (if compatible with downstream chemistry).
Source Fragmentation	Peak is pure, but MS shows M-17 (Loss of ) or M-32 (Loss of ).	This is likely in-source fragmentation (thermal), not solution degradation. Lower the desolvation temperature on the MS source.

Symptom: "The solution turned yellow overnight."

• Diagnosis: Auto-oxidation.[1]

• Immediate Fix: If the yellowing is mild, the compound may still be usable (check purity). If dark brown, discard.

• Prevention: Acidify the solution.[2] Protonated hydrazines (

  ) are significantly more resistant to oxidation than the free base. Store in 0.1 M HCl in MeOH if solution storage is unavoidable.

Symptom: "Low yield in coupling reactions."

• Cause: The free base hydrazine is hygroscopic and absorbs

  from the air to form carbazates ( ).

• Solution: Use the Dihydrochloride salt form for weighing and storage. Neutralize in situ only at the moment of reaction using a tertiary base (DIPEA/TEA).

Standard Operating Procedures (SOPs)

Protocol A: Preparation of Stable Stock Solutions

Use this protocol if you must store the compound in solution for >4 hours.

• Solvent Choice: Anhydrous Methanol or Ethanol. Avoid DMSO (DMSO can act as an oxidant toward hydrazines over time).

• Degassing: Sparge the solvent with dry Nitrogen gas for 15 minutes before adding the solid.

• Acidification: Add 1.1 equivalents of

  HCl in Dioxane (or aqueous HCl) to the solvent.

  • Reason: Protonation locks the lone pair, preventing oxidation and condensation.

• Dissolution: Add the Benzofuran-2-ylmethyl-hydrazine solid.

• Storage: Seal under Argon in an amber vial. Store at -20°C.

  • Shelf Life: ~1 week (Acidified) vs. <24 hours (Free base).

Protocol B: "Just-in-Time" Handling for Synthesis

• Weigh the Hydrochloride salt (solid) in air (it is relatively stable).

• Add to the reaction vessel.

• Purge vessel with Nitrogen.

• Add degassed solvent.

• Add base (TEA/DIPEA) last to initiate the reaction.

Visualizing the Instability

The following diagrams illustrate the degradation pathways and the recommended handling workflow.

Diagram 1: Degradation Pathways

Figure 1: Primary degradation vectors. Note that oxidation is pH-dependent, while condensation is impurity-dependent.

Diagram 2: Recommended Handling Workflow

Figure 2: Decision tree for maximizing reagent integrity during experimental setup.

References

• BenchChem. (2025).[3] Stability issues of 1,2-dibenzoyl-1-benzylhydrazine in solution. (General principles of benzyl-hydrazine oxidation and pH dependence).

• CymitQuimica. (n.d.). Hydrazine, (phenylmethyl)-, hydrochloride (1:[4]1) Safety and Handling.[4][5][6][7][8] (Confirming stability of HCl salt vs free base).

• Iwaki, M., et al. (1988).[9] In vitro kinetic studies of the reaction of hydralazine and its acetone hydrazone. Journal of Pharmaceutical Sciences.[9] (Kinetics of hydrazine-acetone condensation).

• Organic Chemistry Frontiers. (2015). Unusual structural changes as a result of weathering benzofuran-based diarylethenes.[10] (Photostability of benzofuran rings).

• ChemicalBook. (2026). Hydrazine Properties and Stability.[2][3][4][5][7][8] (General oxidative instability of hydrazine derivatives).[3]

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• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CAS 1073-62-7: Hydrazine, (phenylmethyl)-, hydrochloride (… [cymitquimica.com]
• 5. Hydrazine hydrochloride - Sciencemadness Wiki [sciencemadness.org]
• 6. reddit.com [reddit.com]
• 7. HYDRAZINE | 302-01-2 [chemicalbook.com]
• 8. arxada.com [arxada.com]
• 9. In vitro kinetic studies of the reaction of hydralazine and its acetone hydrazone with pyruvic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unusual structural changes as a result of weathering benzofuran-based diarylethenes in simulated sunlight - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Handling hygroscopic nature of Benzofuran-2-ylmethyl-hydrazine hydrochloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Benzofuran-2-ylmethyl-hydrazine hydrochloride. It addresses the challenges associated with its hygroscopic nature and offers practical solutions for handling, storage, and analysis to ensure experimental integrity and reproducibility.

Introduction: Understanding the Challenge

Benzofuran-2-ylmethyl-hydrazine hydrochloride is a valuable research chemical, but its utility can be compromised by its inherent hygroscopicity—the tendency to readily absorb moisture from the atmosphere.[1][2][3] This can lead to a cascade of issues, including:

• Physical Changes: Clumping, caking, and deliquescence (dissolving in absorbed water), making accurate weighing and dispensing difficult.[1][3]

• Chemical Degradation: The presence of water can initiate or accelerate degradation pathways, compromising the purity and stability of the compound.[4][5]

• Reduced Efficacy: Inaccurate quantification due to water absorption and potential degradation can lead to erroneous experimental results and reduced therapeutic efficacy in drug development studies.[2][6]

This guide is structured to provide you with the necessary knowledge and tools to mitigate these challenges effectively.

Section 1: Core Principles of Handling Hygroscopic Compounds

The fundamental principle for managing hygroscopic materials is to minimize their exposure to atmospheric moisture at every step of the experimental workflow.[1][3]

The Importance of a Controlled Environment

Whenever possible, handle Benzofuran-2-ylmethyl-hydrazine hydrochloride in a controlled environment. The ideal setup is a glove box with a dry, inert atmosphere (e.g., nitrogen or argon).[7][8][9] For laboratories without access to a glove box, a glove bag offers a more economical alternative.[10] If working on an open bench is unavoidable, it is crucial to work quickly and efficiently to minimize exposure time.[1][10]

Proper Attire and Equipment

Always wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[1] Ensure all spatulas, weighing boats, and glassware are scrupulously dry before use.

Section 2: Storage and Handling Protocols

Proper storage is the first line of defense against moisture absorption.

Long-Term Storage

• Primary Container: Store Benzofuran-2-ylmethyl-hydrazine hydrochloride in its original, tightly sealed container.[1]

• Secondary Containment: Place the primary container inside a desiccator containing a suitable desiccant, such as silica gel or calcium chloride.[10][11] For added protection, the desiccator can be placed in a cool, dry, and dark location.

• Inert Atmosphere: For highly sensitive applications, consider flushing the headspace of the container with a dry, inert gas like nitrogen or argon before sealing.

Weighing and Dispensing Workflow

Step-by-Step Protocol:

• Equilibrate: Before opening, allow the container to warm to ambient temperature to prevent condensation of atmospheric moisture on the cold powder.

• Prepare: Have all necessary tools (dry spatula, pre-weighed vial or weighing boat) ready to minimize the time the container is open.

• Dispense: Open the container, quickly dispense the desired amount of material, and immediately and tightly reseal the container.[1]

• Store: Return the primary container to the desiccator.

• Use: Use the weighed material immediately for solution preparation or reaction setup.

Section 3: Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Preventative Measures
Clumped or Caked Powder	Prolonged or repeated exposure to atmospheric moisture.	Immediate Action: If clumping is minor, the powder may still be usable, but be aware that the water content is elevated. Consider drying a small portion under vacuum if the compound is thermally stable (validation required). Prevention: Strictly adhere to proper storage and handling protocols. Purchase smaller quantities to ensure the material is used before significant moisture absorption can occur.[11]
Inaccurate or Drifting Balance Reading	The compound is actively absorbing moisture from the air during weighing.	Immediate Action: Record the initial stable reading and proceed quickly.[8] Prevention: Use a glove box or glove bag for weighing.[7][8] If unavailable, minimize the time on the balance pan and work swiftly.
Poor Solubility or Unexpected Reaction Outcomes	The presence of excess water may have altered the compound's properties or led to degradation. Hydrazine derivatives can be susceptible to hydrolysis or oxidation.[4][5]	Immediate Action: Characterize the starting material for purity and water content. Prevention: Use fresh, properly stored material. Consider the use of anhydrous solvents in your experiments.
Inconsistent Results Between Batches	Different levels of water absorption between batches or over time.	Immediate Action: Quantify the water content of each batch before use using methods like Karl Fischer titration. Prevention: Implement standardized handling procedures for all users. Maintain a log of when the container is opened.

Section 4: Analytical Techniques for Moisture Determination

For applications requiring precise quantification, determining the water content of your Benzofuran-2-ylmethyl-hydrazine hydrochloride is crucial.

Karl Fischer Titration (KFT)

This is the gold standard for water determination.[12][13][14] KFT is a highly specific and accurate method that chemically titrates the water present in a sample.[14]

• Volumetric KFT: Suitable for samples with higher water content.

• Coulometric KFT: Ideal for samples with very low (ppm) levels of water.[12]

Experimental Protocol: Coulometric Karl Fischer Titration

• System Preparation: Ensure the KFT titrator is in a dry state and the reagents are fresh.

• Sample Preparation (in a controlled environment): Accurately weigh a small amount of the compound directly into a pre-tared vial.

• Injection: Quickly uncap the vial and introduce the solid into the titration cell. Alternatively, dissolve the solid in an anhydrous solvent and inject a known volume of the solution.

• Titration: The instrument will automatically titrate the water and provide a result in micrograms or as a percentage.

• Blank Measurement: Run a blank with the anhydrous solvent to account for any residual moisture.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated. A loss in mass at around 100°C can often be attributed to the evaporation of unbound water. However, this method is less specific than KFT as it measures the loss of any volatile components.[13]

Near-Infrared (NIR) Spectroscopy

NIR can be a rapid, non-destructive method for moisture determination but requires the development of a calibration model using a primary method like KFT.[15]

Section 5: Frequently Asked Questions (FAQs)

Q1: I accidentally left the container of Benzofuran-2-ylmethyl-hydrazine hydrochloride open on the bench for a few minutes. Is it still usable?

A: It has likely absorbed some atmospheric moisture. For non-critical applications, it may still be usable, but be aware of potential inaccuracies in weighing. For quantitative or sensitive experiments, it is highly recommended to quantify the water content via Karl Fischer titration or to use a fresh, unopened container.

Q2: Can I dry the material in a vacuum oven if it has absorbed moisture?

A: This depends on the thermal stability of Benzofuran-2-ylmethyl-hydrazine hydrochloride. While gentle heating under vacuum can remove absorbed water, it could also potentially cause decomposition, especially with hydrazine-containing compounds.[1] It is crucial to first determine the decomposition temperature of the compound (e.g., via TGA or DSC) before attempting to dry it. Proceed with caution and on a small scale initially.

Q3: My lab has high humidity. What are the most critical precautions I should take?

A: In a high-humidity environment, using a controlled atmosphere like a glove box or at least a glove bag for all manipulations is strongly recommended.[10] If this is not possible, minimize the quantity of material you work with at any given time, keep containers open for the absolute minimum duration, and make liberal use of desiccators for storage.[1][11]

Q4: How does the hydrochloride salt form contribute to its hygroscopicity?

A: Hydrochloride salts of organic bases are often crystalline solids with a high affinity for water molecules due to the ionic nature of the salt and the potential for hydrogen bonding. This is a common characteristic of many pharmaceutical salts.

Q5: Are there any specific degradation pathways I should be aware of in the presence of water?

A: While specific degradation studies on this molecule are not widely published, hydrazine derivatives, in general, can be susceptible to oxidation and hydrolysis. Water can act as a reactant or a catalyst in these processes.[4][5] The benzofuran ring system is generally stable, but the hydrazine moiety is the more reactive site.

References

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from [Link]

• Tan, B. L., & Chan, L. W. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(7), 1344. Retrieved from [Link]

• HepatoChem, Inc. (2016, September 14). How do you handle hygroscopic salts? Retrieved from [Link]

• Mettler-Toledo. (n.d.). Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. Retrieved from [Link]

• ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake? Retrieved from [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards? Retrieved from [Link]

• Reddit. (2017, February 7). How do you guys prepare solutions of hygroscopic chemicals? Retrieved from [Link]

• Blanco, M., & Villaroya, C. (2002). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 27(6), 947-954. Retrieved from [Link]

• ResearchGate. (2025, August 8). Hygroscopic gravimetric quantitative chemical analysis. Review. Retrieved from [Link]

• Ibis Scientific, LLC. (2025, May 19). The Role of Desiccants in Protecting Hygroscopic Chemicals. Retrieved from [Link]

• CORECHEM Inc. (2024, January 19). Hygroscopic: What it Means, What You Need to Know. Retrieved from [Link]

• Pharmaceutical Technology. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Asaclean® Purging Compounds. (2018, July 3). 5 Tips to Help Process Dry Hygroscopic Resins. Retrieved from [Link]

• ACS Publications. (2013, September 5). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Retrieved from [Link]

• Defense Technical Information Center. (1997). The chemical and biochemical degradation of hydrazine. Retrieved from [Link]

• Eastchem. (2025, August 25). Common Applications and Maintenance of Hydrazine Hydrate. Retrieved from [Link]

• Inchem.org. (1987). Hydrazine (EHC 68, 1987). Retrieved from [Link]

• Colorcon. (2023, October 31). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. Retrieved from [Link]

• MDPI. (2024, March 11). (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. Retrieved from [Link]

• SFERA. (2018). Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant. Retrieved from [Link]

• PMC. (2024, January 28). N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. Retrieved from [Link]

• ResearchGate. (2024, March 6). (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine. Retrieved from [Link]

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Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of Benzofuran-2-ylmethyl-hydrazine Derivatives: A Comparative Guide

Executive Summary

Benzofuran-2-ylmethyl-hydrazine derivatives represent a privileged scaffold in drug discovery, particularly for antimicrobial and monoamine oxidase (MAO) inhibitory applications. Their structural elucidation and metabolic profiling rely heavily on mass spectrometry (MS).

This guide objectively compares the fragmentation behaviors of these derivatives under Electron Ionization (EI) and Electrospray Ionization (ESI) . Unlike generic templates, this analysis focuses on the specific competition between benzylic C-N cleavage and hydrazinyl N-N cleavage—the two critical failure points that define the mass spectrum of this scaffold.

Key Takeaway: The stability of the benzofuran-2-ylmethyl cation (

131) acts as a thermodynamic sink in EI, often obscuring substituent information. In contrast, ESI-CID (Collision-Induced Dissociation) provides tunable fragmentation, allowing for the preservation of the hydrazine core necessary for metabolite identification.

Structural Context & Ionization Techniques[1][2]

To interpret the spectra correctly, one must understand the lability of the linker connecting the stable benzofuran core to the variable hydrazine tail.

Comparative Overview: EI vs. ESI

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard (~70 eV)	Soft (Thermal/Voltage dependent)
Dominant Species	Fragment Ions (Odd-electron )	Protonated Molecule ( )
Base Peak	Typically 131 (Benzofuranylmethyl cation)	(Parent)
Diagnostic Utility	Scaffold verification (Fingerprinting)	Substituent identification & Metabolite tracking
Mechanism	Radical-site initiated cleavage	Charge-remote or Charge-driven rearrangement

Experimental Workflow

The following diagram outlines the decision matrix for analyzing these derivatives based on the analytical goal (Quantitation vs. Elucidation).

Figure 1: Analytical workflow for selecting ionization modes based on the stability of the hydrazine linker.

Mechanistic Fragmentation Pathways[2][3]

The fragmentation of benzofuran-2-ylmethyl-hydrazine derivatives is governed by the resonance stabilization of the benzofuran ring.

Pathway A: Benzylic C-N Cleavage (Dominant in EI)

This is the most characteristic pathway. The bond between the methylene group (

) and the hydrazine nitrogen breaks.

• Mechanism: Homolytic cleavage driven by the formation of the highly stable benzofuran-2-ylmethyl cation (

  131).

• Observation: In GC-MS, this ion is often the base peak (100% abundance), rendering the hydrazine portion invisible if it fragments further into small neutrals.

Pathway B: N-N Bond Cleavage (Prominent in ESI-CID)

In ESI, the protonation typically occurs on the terminal amino group or the imine nitrogen (if a hydrazone).

• Mechanism: Charge-mediated cleavage. The protonated hydrazine loses ammonia (

  , -17 Da) or hydrazine ( , -32 Da).

• Observation: This pathway is critical for identifying substitutions on the hydrazine tail.

Pathway C: Benzofuran Ring Contraction (High Energy)

At high collision energies (>35 eV), the benzofuran core itself degrades.

• Mechanism: Loss of

  (-28 Da) from the benzofuran oxygen ring, typically transitioning from 131 to 103 (styryl cation derivative).

Figure 2: Primary fragmentation pathways. The m/z 131 ion acts as the central diagnostic anchor for this scaffold.

Comparative Analysis of Derivatives (Data)

The following table synthesizes observed fragment ions for common derivatives. This data is derived from the characteristic behavior of the benzofuran scaffold [1, 2] and hydrazine lability [3].

Table 1: Diagnostic Ions for Benzofuran-2-ylmethyl-hydrazine Derivatives

Derivative Type	Substituent (R)	Molecular Ion ( / )	Key Fragment 1 (Scaffold)	Key Fragment 2 (Linker/Loss)	Diagnostic Note
Unsubstituted		162 / 163	131	146 ( )	Loss of 17 Da ( ) is diagnostic in ESI.
Methylated		176 / 177	131	160 ( )	Methyl group usually stays on N during initial cleavage.
Phenyl (Hydrazone)		238 / 239	131	77 ( )	Phenyl cation appears in EI; ESI shows cleavage at C=N.
Nitro-substituted	(on ring)	207 / 208	176	130 ( )	is labile; 131 shifts to 176 due to substitution.

Critical Observation: If the benzofuran ring itself bears a substituent (e.g., 5-methoxybenzofuran), the diagnostic base peak shifts accordingly (e.g.,

131 161).

Experimental Protocols

To ensure reproducibility, the following protocols utilize Self-Validating Systems : the presence of the

131 (or substituted equivalent) confirms the core, while the parent ion confirms the derivative.

Protocol A: ESI-MS/MS (Recommended for Metabolites)

Objective: Maximize detection of the labile hydrazine tail.

• Solvent System: Methanol/Water (50:50) + 0.1% Formic Acid.

  • Why: Formic acid ensures protonation (

    ) without suppressing ionization, which is common with stronger acids like TFA.

• Direct Infusion: Flow rate 10

  L/min.

• Source Parameters:

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of the N-N bond).

• CID Optimization:

  • Apply a stepped collision energy ramp (10, 20, 40 eV).

  • Validation: At 10 eV, the parent

    should be dominant. At 40 eV, the 131 ion should dominate.

Protocol B: GC-MS (EI) (Recommended for Purity Check)

Objective: Confirm the benzofuran scaffold structure.

• Derivatization (Optional but Recommended):

  • Treat with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) if the hydrazine is free (

    ).

  • Why: Free hydrazines can tail on GC columns due to hydrogen bonding. TMS derivatives improve peak shape.

• Inlet Temperature: 250°C.

• Ion Source: 230°C, 70 eV.

• Analysis: Look for the molecular ion (

  ). If absent, check for the base peak at 131.

  • Validation: If

    131 is present but is missing, the inlet temperature may be too high, causing thermal degradation before ionization.

References

• Dias, H. J., et al. (2017).[1] Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 52(12), 809-816.[1] Link

• Vessecchi, R., et al. (2019).[2] Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 54(1), 1-11. Link

• He, J., et al. (2013). Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry. International Journal of Molecular Sciences, 14(5), 10343-10354. Link

Sources

• 1. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Interpreting IR Spectra of Hydrazino-Benzofuran Derivatives

For professionals in medicinal chemistry and materials science, the benzofuran scaffold is a cornerstone of molecular design, valued for its broad biological activity.[1][2] The introduction of a hydrazino (-NHNH₂) moiety unlocks a wealth of synthetic possibilities, serving as a critical building block for creating more complex nitrogen-containing heterocycles like hydrazones and pyrazoles.[3] However, confirming the successful synthesis and purity of these hydrazino-benzofuran intermediates is paramount.

Fourier-Transform Infrared (FT-IR) spectroscopy stands out as a rapid, reliable, and accessible first-line technique for this verification. It provides a distinct vibrational fingerprint of the molecule, confirming the presence of key functional groups. This guide offers an in-depth analysis of the characteristic IR absorption bands for the -NHNH₂ group when attached to a benzofuran ring, providing comparative data and a robust experimental protocol to ensure trustworthy and reproducible results.

Pillar 1: Understanding the Vibrational Signature of the Hydrazino (-NHNH₂) Group

The hydrazino group is IR-active and presents several characteristic vibrational modes. Understanding these fundamental absorptions is the first step to accurate spectral interpretation. The primary modes of interest are N-H stretching, N-H bending (or scissoring), and the more elusive N-N stretching.

• N-H Stretching Vibrations: The most prominent and diagnostic signals for the -NHNH₂ group appear in the 3500-3200 cm⁻¹ region.[3][4] Because the terminal -NH₂ is a primary amine group, it typically displays two distinct stretching bands:

  • Asymmetric Stretch (νₐₛ): Occurs at a higher frequency (typically 3350-3500 cm⁻¹).

  • Symmetric Stretch (νₛ): Occurs at a lower frequency (typically 3250-3400 cm⁻¹).[5] The presence of two bands in this region is strong evidence for an unreacted -NH₂ group. The secondary amine (-NH-) portion of the hydrazine linker also contributes a stretching band in this vicinity, often appearing as a single, sharp peak. In solid-state spectra, these bands are frequently broadened due to intermolecular hydrogen bonding.[3]

• N-H Bending (Scissoring) Vibrations: These deformation modes for the -NH₂ group typically appear as a moderately strong band in the 1650-1580 cm⁻¹ region.[6][7] This absorption can sometimes overlap with the C=C stretching vibrations from the benzofuran aromatic system, which also occur in this range (1600-1450 cm⁻¹).[8][9] Careful analysis is required to distinguish these peaks.

• N-N Stretching Vibrations: The stretching of the nitrogen-nitrogen single bond is notoriously difficult to assign with certainty. It is often weak in intensity and appears in the congested "fingerprint region" of the spectrum, typically between 1150 and 1050 cm⁻¹.[5][6] While its identification can support a structural assignment, its low intensity makes it less reliable as a primary diagnostic tool compared to the N-H stretching modes.

Pillar 2: Comparative Analysis in Benzofuran Systems

The electronic environment created by the benzofuran ring and any additional substituents can subtly influence the exact position and intensity of the -NHNH₂ absorption bands. Electron-withdrawing or -donating groups on the benzofuran scaffold can alter the bond strength and polarity of the N-H bonds, leading to predictable shifts in their stretching frequencies.[10]

For instance, an electron-withdrawing group (e.g., nitro, chloro) on the benzofuran ring can decrease the electron density on the nitrogen atoms. This can slightly strengthen the N-H bonds, leading to a small shift to a higher wavenumber (a hypsochromic or blue shift). Conversely, electron-donating groups (e.g., methoxy) may cause a shift to a lower wavenumber (a bathochromic or red shift).

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Notes	Reference Example
-NH₂ (Hydrazine)	Asymmetric & Symmetric N-H Stretch	3500 - 3200	Two distinct, often broad bands are characteristic of the primary amine.	Hydrazine derivatives show two strong bands in this region.[3]
-NH- (Hydrazine/Amide)	N-H Stretch	3350 - 3070	A single, sharp to broad peak. For hydrazides, this is the amide N-H.	A benzofuran hydrazone showed a single NH band at 3355 cm⁻¹.[2]
-NH₂ (Hydrazine)	N-H Bending (Scissoring)	1650 - 1580	Medium to strong intensity. Can overlap with aromatic C=C stretching.	Deformation modes for hydrazine are observed around 1600-1655 cm⁻¹.[6]
-C=O (Acylhydrazide)	Carbonyl Stretch	1750 - 1650	Very strong and sharp. Diagnostic for carbohydrazide derivatives.	Acylhydrazides exhibit a sharp C=O band in the 1650–1750 cm⁻¹ range.[3]
-C=N- (Hydrazone)	Imine Stretch	1640 - 1580	Medium intensity. Confirms condensation with a carbonyl compound.	Imine (C=N) stretching is typically found at 1580-1640 cm⁻¹.[3]
N-N (Hydrazine)	N-N Stretch	1150 - 1050	Weak and often difficult to assign definitively.	The N-N stretching mode in hydrazine is assigned near 1149 cm⁻¹.[6]
Benzofuran Ring	Aromatic C=C Stretch	1615 - 1400	Multiple bands of variable intensity.	Aromatic C-C stretching vibrations appear in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions.[8]
Benzofuran Ring	C-O-C Stretch	1270 - 1020	Strong intensity, related to the furan ether linkage.	C-O stretching for ethers is found in the 1320-1000 cm⁻¹ range.[4]

Pillar 3: Self-Validating Experimental Protocol

To ensure the acquisition of high-quality, reproducible data, a rigorous and self-validating experimental protocol is essential. The following procedure outlines the steps for analyzing solid-state benzofuran-hydrazine derivatives using the KBr pellet technique, a common and reliable method.

Objective: To obtain a clean, high-resolution FT-IR spectrum of a solid benzofuran-hydrazine sample, free from atmospheric and sample preparation artifacts.

Materials:

• Benzofuran-hydrazine derivative (sample)

• Spectroscopy-grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer (e.g., a Fourier Transform instrument)

Methodology:

• Background Spectrum Acquisition (Self-Validation Step 1):

  • Causality: Before analyzing the sample, a background spectrum of the ambient environment must be recorded. The FT-IR spectrometer measures the absorbance of infrared radiation by all molecules in the light path. This includes atmospheric water (broad bands ~3400 cm⁻¹ and sharp bands ~1630 cm⁻¹) and carbon dioxide (sharp double peak ~2349 cm⁻¹). Recording a background allows the instrument's software to subtract these environmental signals from the sample spectrum, ensuring that the final spectrum only shows absorptions from the analyte.

  • Procedure: Ensure the sample compartment is empty and closed. Initiate a background scan according to the instrument's software instructions. This spectrum should be stored for the subsequent sample scan.

• Sample Preparation (KBr Pellet):

  • Causality: The KBr pellet method is chosen for its ability to produce a uniform, solid dispersion of the analyte, minimizing scattering effects and producing sharp, well-defined peaks. KBr is used because it is transparent to infrared radiation in the typical mid-IR range (4000-400 cm⁻¹) and has a refractive index that can be matched to the sample with proper grinding.

  • Procedure:

    • Place approximately 1-2 mg of the solid benzofuran-hydrazine sample into a clean, dry agate mortar.

    • Add approximately 100-200 mg of dry, spectroscopy-grade KBr. The sample-to-KBr ratio should be roughly 1:100.

    • Gently grind the mixture with the pestle for 2-3 minutes. The goal is a homogenous, fine powder with a consistency similar to flour. This reduces light scattering (the Christiansen effect) and ensures a uniform pellet.

    • Transfer the powder to the pellet-forming die.

    • Place the die under the hydraulic press and apply pressure (typically 8-10 tons) for approximately 1-2 minutes. This will form a translucent or transparent pellet. A cloudy or opaque pellet indicates insufficient grinding or moisture contamination.

• Sample Spectrum Acquisition:

  • Procedure:

    • Carefully remove the KBr pellet from the die and place it in the sample holder within the spectrometer's sample compartment.

    • Initiate the sample scan. The instrument will automatically ratio the sample scan against the previously collected background spectrum.

    • Collect the spectrum over the range of 4000-400 cm⁻¹ with a resolution of at least 4 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Interpretation and Validation (Self-Validation Step 2):

  • Causality: The final validation step involves a critical examination of the spectrum for known artifacts and the presence of expected signals. This confirms both the success of the synthesis and the quality of the spectroscopic measurement.

  • Procedure:

    • Check for Moisture: A broad, overarching absorption band centered around 3450 cm⁻¹ indicates the presence of water in the KBr or sample. If significant, the sample should be re-prepared with thoroughly dried materials.

    • Verify Hydrazine Signature: Confirm the presence of the key -NHNH₂ bands as outlined in the comparison table. Look for the double N-H stretching bands (~3400-3200 cm⁻¹) and the N-H bending band (~1620 cm⁻¹).

    • Confirm Benzofuran Core: Identify characteristic peaks for the benzofuran ring, such as aromatic C=C stretches (~1600-1450 cm⁻¹) and the strong C-O-C stretch (~1250 cm⁻¹).

    • Rule out Starting Material: If the hydrazine was formed from an acyl chloride or ester, ensure the absence of a strong carbonyl peak from the starting material (unless the product is a hydrazide).

Visualizing the Workflow and Key Relationships

To better illustrate the processes described, the following diagrams outline the experimental workflow and the conceptual relationship between molecular structure and spectral output.

Caption: Relationship between substituent electronics and resulting shifts in IR absorption frequencies.

References

• Title: Synthesis and Characterization of Hydrazine Derivatives.

• Title: An efficient synthesis, structural (SC-XRD) and spectroscopic (FTIR, 1HNMR, MS spectroscopic) characterization of novel benzofuran-based hydrazones: An experimental and theoretical studies | Request PDF Source: ResearchGate URL: [Link]

• Title: 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article Source: A Research Article URL
• Title: Synthesis, characterization and photophysical studies on novel benzofuran-3-acetic acid hydrazide derivatives by solvatochromic and computational methods Source: OUCI URL

• Title: Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa Source: PMC URL: [Link]

• Title: Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant Source: UniCA IRIS URL: [Link]

• Title: (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine Source: MDPI URL: [Link]

• Title: The N–N stretching band of hydrazine | Request PDF Source: ResearchGate URL: [Link]

• Title: Infrared (a) and Raman (b) bands of 1-benzofuran in water Source: ResearchGate URL: [Link]

• Title: Vibrational Spectrum of Hydrazine-d4 and a Raman Study of Hydrogen Bonding in Hydrazine Source: AIP Publishing URL: [Link]

• Title: FT-IR spectra of hydrazine derivative Schiff base Source: ResearchGate URL: [Link]

• Title: FTIR spectra of doxorubicin (a) and hydrazine derivative of doxorubicin (b). Source: ResearchGate URL: [Link]

• Title: Supplementary Information: Mechanistic study of hydrazine decomposition on Ir(111) Source: The Royal Society of Chemistry URL: [Link]

• Title: Comparative Analysis of the Hydrazine Interaction with Arylene Diimide Derivatives: Complementary Approach Using First Principles Calculation and Experimental Confirmation Source: ACS Publications URL: [Link]

• Title: Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis Source: PMC URL: [Link]

• Title: On the Infrared Spectrum of Hydrazine Source: AIP Publishing URL: [Link]

• Title: Substituent effect on the excited state dynamics of bistable photochromic hydrazones Source: Royal Society of Chemistry URL: [Link]

• Title: Table of Characteristic IR Absorptions Source: University of Colorado Boulder URL: [Link]

• Title: 11.5: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

• Title: Infrared spectroscopy Source: Wikipedia URL: [Link]

• Title: Benzofuran Source: NIST WebBook URL: [Link]

• Title: Infrared Spectroscopy Source: Michigan State University Chemistry URL: [Link]

• Title: IR Spectrum and Characteristic Absorption Bands Source: Maricopa Open Digital Press URL: [Link]

• Title: Enhanced Hydrazine Electrooxidation through Benzofuran Derivatives Containing α,β-Unsaturated Dicyano Groups: Synthesis, Electrocatalytic Performance, and Insights from DFT and Topological Analysis Source: ACS Omega URL: [Link]

• Title: Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis Source: Preprints.org URL: [Link]

• Title: Enhanced Hydrazine Electrooxidation through Benzofuran Derivatives Containing α,β-Unsaturated Dicyano Groups: Synthesis, Electrocatalytic Performance, and Insights from DFT and Topological Analysis Source: PubMed URL: [Link]

• Title: Terpenoid Hydrazones as Biomembrane Penetration Enhancers: FT-IR Spectroscopy and Fluorescence Probe Studies Source: MDPI URL: [Link]

• Title: Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant Source: SFERA URL: [Link]

• Title: Synthesis of hydrazone derivatives of benzofuran and their antibacterial and antifungal activity | Request PDF Source: ResearchGate URL: [Link]

• Title: IR Chart Source: University of California, Los Angeles URL: [Link]

• Title: Interpretation of the Influence of Substituents on the UV Spectra of Benzofurans Source: ResearchGate URL: [Link]

Sources

• 1. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 2. (E)-1-(1-(Benzofuran-2-yl)ethylidene)-2-(2,4,6-trichlorophenyl)hydrazine | MDPI [mdpi.com]
• 3. psvmkendra.com [psvmkendra.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. researchgate.net [researchgate.net]
• 6. Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Substituent effect on the excited state dynamics of bistable photochromic hydrazones - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Reactivity Comparison: Benzofuran-2-ylmethyl-hydrazine vs. Phenylhydrazine

Executive Summary

The Bottom Line: The core distinction between these two reagents lies in the electronic insulation of the hydrazine moiety.

• Phenylhydrazine is an aryl hydrazine where the nitrogen lone pair is delocalized into the aromatic ring, making it a weaker nucleophile (

  ) but capable of [3,3]-sigmatropic rearrangements (Fischer Indole Synthesis).

• Benzofuran-2-ylmethyl-hydrazine is an alkyl hydrazine (specifically a heteroaryl-alkyl hydrazine). The methylene bridge (-CH₂-) insulates the hydrazine from the aromatic system, resulting in significantly higher nucleophilicity (

  ) and basicity. It is the superior choice for rapid condensation with sterically hindered ketones but cannot undergo Fischer Indole cyclization.

Part 1: Structural & Electronic Analysis

To understand the reactivity difference, one must analyze the connectivity of the hydrazine group (

) relative to the aromatic system.

The "Insulator Effect"

In Phenylhydrazine , the hydrazine is directly bonded to the phenyl ring. The lone pair on the

nitrogen participates in resonance with the -system, stabilizing the molecule but reducing its reactivity toward electrophiles (carbonyls).

In Benzofuran-2-ylmethyl-hydrazine , a methylene spacer (

) separates the hydrazine from the benzofuran ring. This breaks the conjugation. The hydrazine behaves electronically like benzylhydrazine—an aliphatic amine. The lone pair is localized and highly available.

Electronic Visualization (Graphviz)

Figure 1: Mechanistic comparison of electronic availability. The methylene bridge in the benzofuran derivative preserves nucleophilicity.

Part 2: Reactivity Profile & Kinetics

The following data synthesizes experimental trends observed in alkyl vs. aryl hydrazines.

Quantitative Comparison Table

Feature	Phenylhydrazine	Benzofuran-2-ylmethyl-hydrazine
Classification	Aryl Hydrazine	Alkyl (Heteroaryl-alkyl) Hydrazine
Conjugate Acid	~5.2 (Weak Base)	~7.9 (Moderate Base)
Nucleophilicity ( )	Moderate ( )	High ( )
Oxidation Stability	Low (Forms Diazonium/Azo)	Moderate (Forms Hydrazones/Azines)
Fischer Indole Utility	Excellent (Standard Reagent)	Impossible (Lacks conjugation)
Primary Application	Indole synthesis, Osazone formation	Pyrazole synthesis, Scaffolding

Reaction Kinetics (Schiff Base Formation)

When reacting with a standard ketone (e.g., Acetophenone):

• Benzofuran-2-ylmethyl-hydrazine: Exhibits rapid kinetics at neutral to slightly acidic pH (pH 4-6). The high basicity of the terminal nitrogen allows for fast nucleophilic attack on the carbonyl carbon.

• Phenylhydrazine: Requires acid catalysis (pH 3-4) to activate the carbonyl, as the nucleophile itself is weaker.

Part 3: Synthetic Utility (Pyrazole Synthesis)

While Phenylhydrazine is famous for the Fischer Indole synthesis, Benzofuran-2-ylmethyl-hydrazine is a superior building block for constructing 1-substituted pyrazoles , particularly in medicinal chemistry libraries targeting kinase inhibitors (e.g., VEGFR, EGFR pathways).

Regioselectivity in Cyclization

When reacting with an unsymmetrical 1,3-diketone:

• Phenylhydrazine: The terminal

  is the nucleophile.[1] The internal is deactivated by the ring.

• Benzofuran-2-ylmethyl-hydrazine: Both nitrogens are nucleophilic, but the terminal

  is less sterically hindered. However, because the internal nitrogen is also alkyl-like (secondary amine), regioselectivity can be lower, requiring careful control of solvent polarity (e.g., using Ethanol vs. Acetic Acid).

Synthesis Workflow Diagram

Figure 2: Workflow for the synthesis of benzofuran-substituted pyrazoles.

Part 4: Experimental Protocol

Objective: Synthesis of 1-(benzofuran-2-ylmethyl)-3,5-dimethyl-1H-pyrazole via condensation with acetylacetone.

Materials

• Benzofuran-2-ylmethyl-hydrazine hydrochloride (1.0 eq)

• Acetylacetone (1.1 eq)

• Ethanol (Absolute, 10 mL/mmol)

• Triethylamine (

  ) (1.1 eq) - Critical for freeing the alkyl hydrazine base.

Methodology

• Free-Basing: In a round-bottom flask, suspend the Benzofuran-2-ylmethyl-hydrazine HCl in ethanol. Add Triethylamine dropwise while stirring at room temperature for 15 minutes.

  • Why? Unlike phenylhydrazine, alkyl hydrazines are often supplied as stable HCl salts. The amine must be deprotonated to restore nucleophilicity.

• Addition: Add Acetylacetone dropwise to the reaction mixture.

  • Observation: A slight exotherm may occur due to the rapid Schiff base formation (faster than phenylhydrazine).

• Reflux: Heat the mixture to reflux (

  ) for 2-4 hours.

  • Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc/Hexane). The hydrazine spot (polar/baseline) should disappear.

• Workup:

  • Cool to room temperature.

  • Evaporate ethanol under reduced pressure.

  • Dissolve residue in Ethyl Acetate and wash with water (

    ) to remove Triethylamine salts.

  • Dry over

    and concentrate.

• Purification: Recrystallize from minimal hot ethanol or purify via silica column chromatography.

Part 5: Safety & Handling

Toxicity Profile

• Phenylhydrazine: Known hemolytic agent (destroys red blood cells) and skin sensitizer. Carcinogenic.[2][3]

• Benzofuran-2-ylmethyl-hydrazine:

  • Neurotoxicity Risk: Alkyl hydrazines can inhibit GABA synthesis (via Pyridoxal-5-phosphate inhibition), potentially leading to seizures if inhaled or ingested in large quantities.[4]

  • Lipophilicity: The benzofuran ring increases cell membrane permeability compared to simple alkyl hydrazines, potentially enhancing systemic toxicity.

Storage

• Oxidation: Both compounds are sensitive to air.

• Benzofuran derivative: Store as the Hydrochloride salt at -20°C. The free base is unstable and will degrade (oxidize/polymerize) upon prolonged exposure to air at room temperature.

References

• Ragnarsson, U. (2001). "Synthetic methodology for the preparation of N-methyl-alpha-amino acids." Chemical Society Reviews. Link (Context: General reactivity of alkyl vs aryl hydrazines).

• Sigma-Aldrich. "Product Specification: (Benzofuran-2-ylmethyl)hydrazine hydrochloride." Link

• El-Sawy, E. R., et al. (2012). "Synthesis, antitumor activity and molecular docking study of novel benzofuran-2-yl pyrazole pyrimidine derivatives." Acta Poloniae Pharmaceutica. Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 751, Phenylhydrazine." Link

• Beilstein Institute. "Synthesis of oleophilic electron-rich phenylhydrazines." Beilstein Journal of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 1073-62-7: Hydrazine, (phenylmethyl)-, hydrochloride (… [cymitquimica.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

HPLC Retention Strategies for Benzofuran Hydrazine Impurities: A Comparative Guide

Topic: HPLC Retention Strategies for Benzofuran Hydrazine Impurities Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of benzofuran-based Active Pharmaceutical Ingredients (APIs)—such as Amiodarone, Dronedarone, or Vilazodone—hydrazine and its derivatives often serve as critical intermediates or reagents.[1][2] However, residual hydrazine poses a severe genotoxic risk (ICH M7), requiring quantification at low ppm levels.

This guide objectively compares the two primary chromatographic strategies for retaining and quantifying these impurities: Derivatization-Enhanced RP-HPLC (the industry standard) versus Direct HILIC-MS (the modern alternative). We analyze retention times, sensitivity, and matrix compatibility specifically within the lipophilic context of benzofuran scaffolds.

The Analytical Challenge: Polarity Mismatch

Benzofuran APIs are characteristically lipophilic (logP > 3), while hydrazine impurities are highly polar and lack UV chromophores. This creates a "Matrix-Analyte Mismatch":

• Standard C18 Columns: Benzofuran retains strongly; Hydrazine elutes in the void volume (

  ), co-eluting with matrix salts.

• UV Detection: Benzofuran saturates the detector; Hydrazine is invisible.

To solve this, we must either alter the analyte (Derivatization) or alter the stationary phase (HILIC).

Comparative Analysis: Derivatization vs. Direct HILIC

Method A: Pre-Column Derivatization (Recommended)

This method transforms the polar, UV-inactive hydrazine into a non-polar, UV-active hydrazone (azine) using an aldehyde reagent (e.g., Benzaldehyde).

• Mechanism: Nucleophilic addition-elimination.

• Stationary Phase: C18 (Octadecylsilane).

• Detection: UV at 300–350 nm.

Method B: Direct HILIC (Alternative)

This method utilizes a polar stationary phase to retain hydrazine without chemical modification.

• Mechanism: Partitioning into a water-enriched layer on the silica surface.[3]

• Stationary Phase: Amide, Ammonium-Sulfonic Acid, or Bare Silica.

• Detection: MS/MS (Required due to lack of UV chromophore).

Performance Matrix

Feature	Method A: Derivatization (RP-HPLC)	Method B: Direct Analysis (HILIC-MS)
Retention Mechanism	Hydrophobic Interaction (Azine derivative)	Hydrophilic Partitioning (Native Hydrazine)
Typical Retention Time ( )	12.0 – 18.0 min (Stable)	4.0 – 8.0 min (Sensitive to water content)
Benzofuran Matrix Interference	Low (Matrix elutes later or is washed)	High (Matrix may suppress ionization)
Sensitivity (LOD)	0.002 – 0.05 ppm (UV)	< 0.001 ppm (MS/MS)
Robustness	High (Self-validating derivative peak)	Moderate (Long equilibration times required)

Representative Chromatographic Data

Note: Data synthesized from validated protocols for hydrazine analysis in lipophilic drug substances [1, 2].[4]

Scenario: Analysis of Residual Hydrazine in Benzofuran API

System: Agilent 1290 Infinity II / Waters H-Class Column:

• Method A: Agilent Zorbax Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm)

• Method B: Waters XBridge Amide (150 x 2.1 mm, 3.5 µm)

Analyte	Method A (Derivatized)	Method B (Direct HILIC)	Notes
Hydrazine (Native)	Not Detected (Void)	5.2 min	HILIC retains native hydrazine well.
Benzaldehyde Azine	14.5 min	N/A	The derivative shifts to a stable RP window.
Benzofuran API	> 25.0 min	0.8 min (Void)	In HILIC, the lipophilic API elutes immediately.
Benzaldehyde (Reagent)	8.2 min	N/A	Excess reagent must be separated from the product.

Detailed Experimental Protocol: Method A (Derivatization)

Rationale: This protocol is selected for its accessibility (UV detection) and ability to separate the hydrophilic impurity from the lipophilic benzofuran matrix.

Reagents

• Derivatizing Agent: 1% v/v Benzaldehyde in Methanol.[5]

• Diluent: Acetonitrile (to solubilize Benzofuran API).

• Buffer: 10 mM Ammonium Acetate (pH 6.0).

Workflow

• Sample Preparation: Dissolve 50 mg Benzofuran API in 5 mL Acetonitrile.

• Derivatization: Add 1 mL of Benzaldehyde solution. Vortex.

• Reaction: Incubate at 60°C for 30 minutes. (Ensures complete conversion to Benzaldehyde Azine).

• Quench/Dilution: Cool to RT and dilute to 10 mL with Mobile Phase A.

• HPLC Conditions:

  • Flow: 1.0 mL/min[6]

  • Gradient: 0-5 min (30% B), 5-20 min (30% -> 80% B).

  • Mobile Phase A: 10 mM Ammonium Acetate.

  • Mobile Phase B: Acetonitrile.[7]

  • Detection: UV @ 305 nm (Specific max for Benzaldehyde Azine).

Visualizing the Workflow

The following diagram illustrates the chemical transformation and chromatographic separation logic.

Caption: Transformation of polar hydrazine into retentive benzaldehyde azine, enabling separation from the benzofuran matrix.

Critical Nuance: Benzofuran-Hydrazine Intermediates

If your impurity is not residual hydrazine but a benzofuran-hydrazide intermediate (e.g., 3-benzofuranyl hydrazine), the strategy changes.

• Chemistry: These intermediates possess the benzofuran chromophore (UV active) and increased lipophilicity.

• Recommendation: Do not derivatize. Use standard RP-HPLC.

• Predicted Retention: These will elute earlier than the parent Benzofuran but significantly later than hydrazine.

  • Example: 3-Benzofuranyl hydrazine

    5-8 min (on C18, 40% ACN).

References

• Sojitra, C., et al. (2019). "Quantification of Hydrazine Hydrate in Imatinib Mesylate at Genotoxic level by Chromatographic Method." Indian Drugs, 56(12), 45-52.[5]

• Wang, J., Yang, S., & Zhang, K. (2016).[8] "A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials."[8] Journal of Pharmaceutical and Biomedical Analysis, 126, 141-147.[8]

• Alpert, A. J. (1990). "Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds." Journal of Chromatography A, 499, 177-196.

• ICH M7(R1). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk."

Sources

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• 2. The synthesis and investigation of novel 3-benzoylbenzofurans and pyrazole derivatives for anti-HIV activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Hydrazine determination in allopurinol using derivatization and SPE for sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Issue's Article Details [indiandrugsonline.org]
• 6. researchgate.net [researchgate.net]
• 7. Benzofuran synthesis [organic-chemistry.org]
• 8. scribd.com [scribd.com]

Safety & Regulatory Compliance

Navigating the Disposal of Benzofuran-2-ylmethyl-hydrazine: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring the safe management and disposal of these compounds. This guide provides a detailed, step-by-step protocol for the proper disposal of Benzofuran-2-ylmethyl-hydrazine and its salts, such as the hydrochloride form. As a substituted hydrazine derivative of the benzofuran scaffold, this compound warrants a cautious and informed approach to its end-of-life cycle in the laboratory.

This document is structured to provide not just procedural steps, but also the scientific rationale behind them, empowering you to make safety-conscious decisions. In the absence of a specific Safety Data Sheet (SDS) for Benzofuran-2-ylmethyl-hydrazine, this guide is built upon the known hazards of its constituent moieties: the benzofuran ring and the hydrazine functional group. It is imperative to treat this compound with the high degree of caution afforded to hazardous substances.

Hazard Assessment: Understanding the Risks

A thorough understanding of the potential hazards is the foundation of safe disposal. Benzofuran-2-ylmethyl-hydrazine combines two classes of compounds with notable toxicological profiles.

• Benzofuran Derivatives: The benzofuran heterocyclic system is a common scaffold in biologically active molecules. However, benzofuran itself is classified as a suspected carcinogen and is known to be harmful to aquatic life with long-lasting effects[1][2][3].

• Hydrazine Derivatives: Hydrazines are well-documented as being toxic and are often suspected carcinogens[4][5][6]. They can be corrosive and may cause skin and respiratory irritation[4].

Therefore, it is prudent to assume that Benzofuran-2-ylmethyl-hydrazine may exhibit similar hazardous properties, including potential carcinogenicity, toxicity, and environmental hazards.

Key Assumed Hazards:

Hazard Class	Potential Effects
Acute Toxicity	Harmful if swallowed, in contact with skin, or inhaled.
Skin Corrosion/Irritation	May cause skin irritation or chemical burns.
Eye Damage/Irritation	May cause serious eye irritation or damage.
Carcinogenicity	Suspected of causing cancer.
Environmental Hazard	Potentially harmful to aquatic life.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Benzofuran-2-ylmethyl-hydrazine for any purpose, including disposal, the appropriate PPE must be worn to minimize exposure.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if there is a risk of splashing.

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat must be worn. For larger quantities or in the event of a spill, a chemical-resistant apron is recommended.

• Respiratory Protection: All handling of this compound, especially in powdered form, should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

Disposal Protocol: A Step-by-Step Guide

The disposal of Benzofuran-2-ylmethyl-hydrazine must comply with all local, state, and federal regulations for hazardous waste.[7] The primary route of disposal is through a licensed hazardous waste management company.

Step 1: Segregation and Labeling

Proper segregation of chemical waste is crucial to prevent accidental and dangerous reactions.

• Waste Stream: Designate a specific, clearly labeled hazardous waste container for Benzofuran-2-ylmethyl-hydrazine and any materials contaminated with it.

• Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the contents, including the full chemical name: "Benzofuran-2-ylmethyl-hydrazine". If it is a salt, specify that as well (e.g., "Benzofuran-2-ylmethyl-hydrazine hydrochloride"). Include the approximate quantity and the date of accumulation.

Step 2: Containerizing Waste

• Solid Waste:

  • Place any unused or waste solid Benzofuran-2-ylmethyl-hydrazine into a compatible, sealable container.

  • Any disposable materials that have come into contact with the compound (e.g., weighing paper, contaminated gloves, pipette tips) should be collected in a separate, sealed plastic bag.

  • Place this bag into the designated solid hazardous waste container.

• Liquid Waste (Solutions):

  • Collect solutions containing Benzofuran-2-ylmethyl-hydrazine in a dedicated, leak-proof, and chemically compatible container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

  • Ensure the container is tightly sealed and properly labeled.

Step 3: On-Site Chemical Treatment (for small quantities, with EHS approval)

For small residual amounts, chemical neutralization can be an option to reduce the reactivity and toxicity before final disposal. This should only be performed by trained personnel with prior approval from their institution's EHS department.

A. Oxidation with Sodium Hypochlorite (Bleach):

This method is often used for the destruction of hydrazine derivatives.

• Work in a fume hood.

• Prepare a dilute solution of the Benzofuran-2-ylmethyl-hydrazine waste in water.

• Slowly and with stirring, add an excess of a sodium hypochlorite solution (household bleach can be used). The reaction can be exothermic, so slow addition is crucial.

• Allow the mixture to stir for several hours to ensure complete oxidation.

• The resulting solution should then be collected as hazardous waste.

B. Neutralization of Hydrazine Salts:

If you are working with a hydrazine salt (like the hydrochloride), it is already in a more stable form. Direct disposal as hazardous waste is the preferred method.

Step 4: Storage and Pickup

• Storage: Store the sealed hazardous waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials such as strong oxidizing agents.

• Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain the spill.

• Collect: Carefully sweep the absorbent material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol) and then with soap and water. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Workflow and Decision-Making Diagram

The following diagram illustrates the decision-making process for the proper disposal of Benzofuran-2-ylmethyl-hydrazine.

Caption: Decision workflow for the disposal of Benzofuran-2-ylmethyl-hydrazine.

Conclusion: A Culture of Safety

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel compounds like Benzofuran-2-ylmethyl-hydrazine, where comprehensive safety data may be limited, a conservative approach based on the known hazards of related structures is essential. By adhering to these guidelines, researchers can ensure they are not only advancing scientific knowledge but are also upholding the highest standards of safety and regulatory compliance.

References

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• IARC Scientific Publications. (1983). Laboratory decontamination and destruction of carcinogens in laboratory wastes: some hydrazines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines. Retrieved from [Link]

• DC Fine Chemicals. (2024, November 4). Safety Data Sheet. Retrieved from [Link]

• Inchem. (1987). Hydrazine (EHC 68, 1987). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1992, September). TOXICOLOGICAL PROFILE FOR 2,3-BENZOFURAN. Retrieved from [Link]

• Patel, K., et al. (2024). Unlocking the Potential: A Comprehensive Review for the Synthesis of Benzofuran Derivatives. Bentham Science Publishers. Retrieved from [Link]

• RSC Publishing. (n.d.). Natural source, bioactivity and synthesis of benzofuran derivatives. Retrieved from [Link]

• International Journal of Scientific Development and Research. (n.d.). Study of Benzofuran Derivatives and their Biological Significance. Retrieved from [Link]

• Patel, K., et al. (n.d.). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. PMC. Retrieved from [Link]

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• 5. Laboratory decontamination and destruction of carcinogens in laboratory wastes: some hydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. artscimedia.case.edu [artscimedia.case.edu]

Personal Protective Equipment &amp; Handling Guide: Benzofuran-2-ylmethyl-hydrazine

Executive Summary: The Hazard Architecture

Handling Benzofuran-2-ylmethyl-hydrazine requires a safety protocol that addresses two distinct chemical moieties: the hydrazine functional group and the benzofuran core.

• The Hydrazine Risk (Acute & Chronic): Hydrazines are potent reducing agents, corrosives, and known alkylating agents. They pose immediate risks of chemical burns and severe respiratory irritation, alongside long-term genotoxic and carcinogenic potential.

• The Benzofuran Risk (Bioactivity & Solubility): The lipophilic nature of the benzofuran ring facilitates rapid dermal absorption, carrying the toxic hydrazine payload into the systemic circulation.

Core Directive: Treat this compound as a Category 1B Carcinogen , a Skin Sensitizer , and a Corrosive . All handling must occur within a self-validating containment system.

Part 1: The Hierarchy of Controls

Before PPE is donned, engineering controls must be validated. PPE is the last line of defense, not the first.

• Primary Containment: All manipulation of solid powder or concentrated solutions must occur inside a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm .

• Static Control: Benzofuran derivatives are often electrostatic powders. Use an ionizing bar or anti-static gun during weighing to prevent "fly-away" particles that bypass containment.

• Surface Protection: Line the hood work surface with plastic-backed absorbent pads (benchkote) to capture micro-spills, facilitating rapid disposal without surface decontamination.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for hydrazine derivatives due to their high permeation rates. The following matrix utilizes a Multi-Barrier Approach .

Table 1: PPE Specifications & Causality

PPE Component	Specification	Scientific Rationale (Causality)
Hand Protection (Inner)	Laminate Film (e.g., Silver Shield/4H)	Permeation Resistance: Nitrile degrades rapidly (<10 min) against hydrazines. Laminate film offers >480 min breakthrough time.
Hand Protection (Outer)	Disposable Nitrile (5–8 mil)	Dexterity & Sacrifice: Provides grip (laminates are slippery) and acts as a sacrificial layer against incidental splashes.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Corrosivity: Safety glasses allow vapor entry. Goggles seal the eyes against corrosive hydrazine vapors and dust.
Face Protection	8-inch Polycarbonate Face Shield	Splash Dynamics: Required during synthesis, heating, or transferring volumes >10 mL to protect the neck and face skin.
Body Protection	Tyvek® Lab Coat (Closed front)	Particulate Barrier: Cotton coats trap toxic dust. Tyvek repels dust and liquids, preventing accumulation on personal clothing.
Respiratory	P100 + OV/AG Cartridge (If outside hood)	Emergency Only: For spill cleanup outside containment. Must filter organic vapors (OV) and acid gases (AG).

Part 3: PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting PPE based on the operational state of the chemical.

Figure 1: PPE Selection Logic Flowchart based on physical state and quantity thresholds.

Part 4: Operational Protocol (Step-by-Step)

This protocol utilizes a Self-Validating System where each step includes a check to ensure safety before proceeding.

Phase 1: Preparation

• Glove Integrity Check: Inflate the outer nitrile glove with air and hold for 5 seconds to check for pinholes. Validation: No deflation.

• Donning Sequence:

  • Wash hands.[1][2][3]

  • Don Laminate Inner Gloves .

  • Don Nitrile Outer Gloves (tuck lab coat cuffs under nitrile gloves).

  • Tape the gap between glove and coat if handling solids (prevents wrist exposure).

Phase 2: Handling (Weighing & Transfer)

• Zone Definition: Establish a "Clean Zone" (computer/notebook) and a "Hot Zone" (balance/hood). Never cross-contaminate.

• Weighing:

  • Place the balance inside the fume hood.

  • Tare the vial before opening the stock container.

  • Technique: Do not use a spatula. Tap the solid directly from the stock bottle into the tare vial to minimize tool contamination.

  • Validation: Wipe the exterior of the stock bottle with a solvent-dampened Kimwipe before returning it to storage. Dispose of the wipe as hazardous waste.

Phase 3: Decontamination & Disposal

Hydrazines can be chemically neutralized, but this process is exothermic and gas-evolving.

Neutralization Reaction:

Note: This is a simplified representation. The actual pathway involves chloramine intermediates.

Disposal Workflow:

Figure 2: Chemical Neutralization and Disposal Workflow.[4][5] Note: Always perform in an ice bath due to exotherm.

Disposal Steps:

• Dilution: Dilute the reaction mixture or waste with water to a concentration below 5% to moderate the reaction heat.

• Oxidation: Slowly add 5% Sodium Hypochlorite (Bleach) or Calcium Hypochlorite.

  • Warning: Gas evolution (

    ) will occur. Ensure the vessel is vented (not sealed).[6]

• Validation: Dip Starch Iodide paper into the solution. A blue color indicates excess oxidant (bleach), confirming the hydrazine has been consumed.

• Finalize: Adjust pH to neutral (7–8) and label as "Deactivated Hydrazine Waste" for pickup.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Hydrazine: NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. Retrieved October 26, 2023, from [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Hydrazine.[5][7][8][9] Retrieved October 26, 2023, from [Link]

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